3-(Phenoxymethyl)oxane

Core Science & Biosynthesis

Foreword: Navigating the Landscape of a Novel Oxane Derivative

To our fellow researchers, scientists, and drug development professionals, this guide delves into the chemical intricacies of 3-(Phenoxymethyl)oxane, a molecule at the frontier of heterocyclic chemistry. It is pertinent to state from the outset that 3-(Phenoxymethyl)oxane, also known by its systematic IUPAC name 3-(phenoxymethyl)tetrahydropyran, is a compound for which specific, direct experimental data is not extensively available in the public domain. Consequently, this document is constructed upon a foundation of established principles in organic synthesis, spectroscopic analysis, and predictive modeling based on the known properties of analogous structures. Our objective is to provide a comprehensive theoretical framework that will empower researchers to approach the synthesis, characterization, and potential application of this molecule with a robust and scientifically-grounded perspective.

Molecular Architecture and Stereochemistry

3-(Phenoxymethyl)oxane possesses a core tetrahydropyran (THP) ring, a saturated six-membered heterocycle containing one oxygen atom. The phenoxymethyl substituent is attached at the C3 position of this ring. The presence of a stereocenter at the C3 position implies that 3-(Phenoxymethyl)oxane can exist as a pair of enantiomers, (R)-3-(phenoxymethyl)oxane and (S)-3-(phenoxymethyl)oxane.

The tetrahydropyran ring typically adopts a low-energy chair conformation to minimize steric strain. In this conformation, substituents can occupy either an axial or equatorial position. For the 3-phenoxymethyl group, the equatorial position is generally favored to reduce steric hindrance.

Diagram 1: Chemical Structure of 3-(Phenoxymethyl)oxane

A 2D representation of 3-(Phenoxymethyl)oxane, with the stereocenter at C3 marked with an asterisk.

Strategic Approaches to Synthesis

The synthesis of 3-(Phenoxymethyl)oxane can be approached through several strategic disconnections. The most logical approaches involve either the formation of the tetrahydropyran ring with the phenoxymethyl precursor already in place, or the attachment of the phenoxymethyl group to a pre-formed 3-substituted tetrahydropyran.

Strategy 1: Williamson Ether Synthesis

A plausible and widely utilized method for forming the ether linkage is the Williamson ether synthesis.[1][2] This SN2 reaction involves the reaction of an alkoxide with a primary alkyl halide. In the context of 3-(Phenoxymethyl)oxane synthesis, this would entail the reaction of sodium phenoxide with a 3-(halomethyl)tetrahydropyran.

Diagram 2: Williamson Ether Synthesis Workflow

A conceptual workflow for the synthesis of 3-(Phenoxymethyl)oxane via the Williamson ether synthesis.

Experimental Protocol: Williamson Ether Synthesis

• Phenoxide Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve phenol in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[3]

• Add sodium hydride (NaH) portion-wise at 0 °C. The reaction mixture is stirred until the evolution of hydrogen gas ceases, indicating the complete formation of sodium phenoxide.

• Nucleophilic Substitution: To the solution of sodium phenoxide, add a solution of 3-(halomethyl)tetrahydropyran (e.g., 3-(bromomethyl)tetrahydropyran) in the same solvent dropwise at room temperature.

• The reaction mixture is then heated to a moderate temperature (e.g., 50-80 °C) and stirred for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).[1]

• Work-up and Purification: Upon completion, the reaction is quenched with water and the product is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure 3-(Phenoxymethyl)oxane.

Strategy 2: Prins Cyclization

The Prins cyclization is a powerful acid-catalyzed reaction between an alkene and an aldehyde or ketone, which can be adapted for the synthesis of substituted tetrahydropyrans.[4][5] For the synthesis of a 3-substituted tetrahydropyran, a homoallylic alcohol can be reacted with an appropriate aldehyde.

Diagram 3: Retrosynthetic Analysis via Prins Cyclization

A retrosynthetic approach to 3-(Phenoxymethyl)oxane highlighting the key disconnection in a Prins cyclization strategy.

Experimental Protocol: Prins Cyclization

• Reaction Setup: To a solution of the homoallylic alcohol (e.g., pent-4-en-1-ol) in a chlorinated solvent like dichloromethane (DCM) at a low temperature (e.g., -78 °C), add phenoxyacetaldehyde.

• Catalyst Addition: A Lewis acid catalyst (e.g., tin(IV) chloride, SnCl₄, or indium(III) triflate, In(OTf)₃) is then added dropwise to the reaction mixture.[5]

• Reaction Progression: The reaction is stirred at low temperature and allowed to slowly warm to room temperature. The progress is monitored by TLC.

• Quenching and Work-up: The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with DCM, and the combined organic layers are washed with brine, dried, and concentrated.

• Purification: The resulting crude product is purified by column chromatography to afford the desired 3-(phenoxymethyl)tetrahydropyran. It is important to note that the stereochemical outcome of the Prins cyclization can be influenced by the reaction conditions and the nature of the catalyst and substrates.

Physicochemical Properties: An Estimation

In the absence of direct experimental data for 3-(Phenoxymethyl)oxane, we can estimate its physicochemical properties based on the known values of tetrahydropyran and the related compound, 4-(Phenoxymethyl)tetrahydropyran.[6][7][8]

Property	Tetrahydropyran	4-(Phenoxymethyl)tetrahydropyran	Estimated: 3-(Phenoxymethyl)oxane
Molecular Formula	C₅H₁₀O	C₁₂H₁₆O₂	C₁₂H₁₆O₂
Molecular Weight ( g/mol )	86.13	192.25	192.25
Boiling Point (°C)	88	Not Available	~250-270
Density (g/mL)	0.881	Not Available	~1.0-1.1
Solubility	Soluble in water	Not Available	Sparingly soluble in water; soluble in organic solvents
LogP	0.95	2.5 (calculated)	~2.5-3.0

Spectroscopic Characterization: A Predictive Overview

The structural elucidation of 3-(Phenoxymethyl)oxane would rely on a combination of spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to be complex due to the diastereotopic protons in the tetrahydropyran ring. Key signals would include:

  • A multiplet in the aromatic region (δ 6.8-7.3 ppm) corresponding to the protons of the phenyl group.

  • A characteristic signal for the benzylic protons (-O-CH₂-Ph) around δ 4.5-5.0 ppm.

  • A series of multiplets in the upfield region (δ 1.5-4.0 ppm) for the protons of the tetrahydropyran ring. The signals for the protons on C2 and C6, being adjacent to the ring oxygen, would be the most downfield of the ring protons.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for each carbon atom. Expected chemical shifts include:

  • Signals in the aromatic region (δ 110-160 ppm).

  • A signal for the benzylic carbon around δ 70-75 ppm.

  • Signals for the carbons of the tetrahydropyran ring in the range of δ 20-80 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by:

  • C-H stretching vibrations of the aromatic and aliphatic groups (~2850-3100 cm⁻¹).

  • A strong C-O-C stretching band for the ether linkages (~1050-1250 cm⁻¹).

  • C=C stretching vibrations of the aromatic ring (~1450-1600 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve cleavage of the ether linkages and fragmentation of the tetrahydropyran ring.

Potential Biological and Pharmacological Relevance

While no specific biological activity has been reported for 3-(Phenoxymethyl)oxane, the presence of the phenoxymethyl moiety and the tetrahydropyran scaffold suggests potential areas for investigation. The tetrahydropyran ring is a common motif in many natural products and pharmaceuticals.[9] Furthermore, various phenoxymethyl derivatives have been explored for their biological activities. For instance, derivatives of 3-phenoxymethyl-1,2,4-triazoline-5-thione have been studied for their effects on the central nervous system.[10] The broader class of oxazines, which are structurally related, have shown a wide range of pharmacological activities including anti-inflammatory and anti-tumor effects.[11] Therefore, it is plausible that 3-(Phenoxymethyl)oxane could serve as a scaffold for the development of novel therapeutic agents, and its biological profile warrants further investigation.

Conclusion

3-(Phenoxymethyl)oxane represents an intriguing yet underexplored molecule within the realm of heterocyclic chemistry. This guide has provided a comprehensive theoretical framework for its synthesis, characterization, and potential properties. The proposed synthetic strategies, based on well-established reactions such as the Williamson ether synthesis and the Prins cyclization, offer viable pathways for its preparation. The predictive analysis of its physicochemical and spectroscopic properties provides a valuable starting point for its identification and characterization. As the demand for novel molecular scaffolds in drug discovery continues to grow, a thorough investigation into the synthesis and biological evaluation of 3-(Phenoxymethyl)oxane and its derivatives is a scientifically meritorious endeavor.

References

• Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols. Organic & Biomolecular Chemistry. Available from: [Link]

• Alomari, K., Chakravarthy, N. S. P., Duchadeau, B., Ermanis, K., & Clarke, P. A. (2022). Enantioselective “clip-cycle” synthesis of di-, tri- and spiro-substituted tetrahydropyrans. White Rose Research Online. Available from: [Link]

• Double Prins Cyclisation Enabled Rapid Access to α,ω‐Hydroxytetrahydropyrans. European Journal of Organic Chemistry. Available from: [Link]

• Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Åbo Akademi University Research Portal. Available from: [Link]

• Enantioselective “clip-cycle” synthesis of di-, tri- and spiro-substituted tetrahydropyrans. Organic & Biomolecular Chemistry. Available from: [Link]

• A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans. CORE. Available from: [Link]

• Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid‐Mediated Hydroxyalkoxylation of Silylated Alkenols. Chemistry – An Asian Journal. Available from: [Link]

• Tetrahydropyran synthesis. Organic Chemistry Portal. Available from: [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Jagiełło-Wójtowicz, E., Chodkowska, A., Pachuta-Stec, A., & Dobosz, M. (2004). Synthesis and biological activity of new derivatives of 3-phenoxymethyl-4-R-D2-1,2,4-triazoline-5-thione. Acta Poloniae Pharmaceutica, 61 Suppl, 11-3. Available from: [Link]

• 1H NMR spectra of tetrahydropyran-arene compounds 46, 56, and 58 at 27°C. ResearchGate. Available from: [Link]

• Williamson Ether Synthesis reaction. BYJU'S. Available from: [Link]

• Compound 529290: OXetane, 3-bromomethyl-3-phenoxymethyl. Data.gov. Available from: [Link]

• 9.5. Williamson ether synthesis. Organic Chemistry 1: An open textbook - Lumen Learning. Available from: [Link]

• tetrahydropyran. Organic Syntheses Procedure. Available from: [Link]

• Williamson ether synthesis: simple mechanism, 3 examples. Chemistry Notes. Available from: [Link]

• Williamson ether synthesis. Wikipedia. Available from: [Link]

• 1H NMR Spectrum (1D, 400 MHz, H2O, predicted) (NP0315929). NP-MRD. Available from: [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. Available from: [Link]

• Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. Available from: [Link]

• 4-Phenoxymethyl-tetrahydropyran. PubChem. Available from: [Link]

• Physicochemical compound properties Mr – molecular weight, Cs – water solubility, ps – solid phase saturated vapour pressure. Mackay, D., Shiu, W. Y., & Ma, K. C. (1992). Illustrated handbook of physical-chemical properties and environmental fate for organic chemicals. Available from: [Link]

• Physical Properties of Tetrahydropyran and Its Applications. ResearchGate. Available from: [Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journals. Available from: [Link]

• Tetrahydropyran. NIST WebBook. Available from: [Link]

• Tetrahydropyran. Wikipedia. Available from: [Link]

• Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential. PMC. Available from: [Link]

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• A Review of Biologically Active Oxime Ethers. MDPI. Available from: [Link]

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thermodynamic stability of 3-(Phenoxymethyl)oxane derivatives

Thermodynamic Profiling of 3-(Phenoxymethyl)oxane Derivatives: A Guide to Conformational and Chemical Stability in Drug Design

Executive Summary: The Scaffold in Context

3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran or 3-PMO) represents a strategic bioisostere in modern medicinal chemistry. By replacing a cyclohexyl ring with an oxane (tetrahydropyran, THP) core, drug developers can lower lipophilicity (

), improve aqueous solubility, and modulate metabolic clearance without significantly altering the steric volume of the pharmacophore.

However, the introduction of the intracyclic oxygen atom at position 1 fundamentally alters the thermodynamic landscape of the ring. Unlike cyclohexane, where conformational preferences are dictated purely by steric 1,3-diaxial interactions, the 3-PMO scaffold is subject to stereoelectronic effects and altered steric environments due to the ether oxygen lone pairs.

This guide provides a rigorous analysis of the thermodynamic stability of 3-PMO, distinguishing between conformational thermodynamics (the energy landscape of ring flipping) and chemical thermodynamics (bond integrity and degradation potential).

Conformational Thermodynamics: The "Missing" Interaction

To understand the stability of 3-PMO, one must first analyze its ground-state conformation. The THP ring exists predominantly in a chair conformation. The bulky phenoxymethyl substituent at C3 can adopt either an axial or equatorial orientation.

The 3-Alkyl Effect (Expert Insight)

In a standard cyclohexane ring, a substituent in the axial position suffers from two destabilizing 1,3-diaxial interactions with hydrogen atoms.

• In 3-PMO: An axial substituent at C3 experiences a 1,3-diaxial interaction with the axial hydrogen at C5. However, the other "interaction" is with the lone pair of the ring oxygen (O1) .

• Thermodynamic Consequence: The oxygen lone pair is sterically smaller than a C-H bond (effectively "shorter"). Consequently, the steric penalty for the axial conformer is lower in 3-substituted oxanes than in cyclohexane.

While the equatorial conformer remains thermodynamically favored (

), the population of the axial conformer is higher than predicted by simple cyclohexane A-values.[1] This increased flexibility can impact target binding kinetics (induced fit).

Visualization: Conformational Equilibrium

Figure 1: Conformational equilibrium of 3-PMO. The equatorial form is favored, but the energy gap is narrowed by the reduced steric bulk of the O1 lone pair.

Chemical Thermodynamic Stability

Beyond conformation, the chemical integrity of the 3-PMO scaffold relies on the stability of its two ether linkages: the cyclic ether (oxane) and the exocyclic phenoxy ether.

Bond Dissociation and Vulnerabilities

• The Ether Linkage: The

  bonds are thermodynamically strong ( ). They are resistant to hydrolysis under physiological pH (1–8) and require strong Lewis acids (e.g., ) or high temperatures for cleavage.

• Oxidative Liability (Metabolism): The primary thermodynamic vulnerability is Hydrogen Atom Transfer (HAT) .

  • Site of Attack: The carbon atoms

    to the ether oxygen (C2 and C6 of the ring, and the exocyclic methylene).

  • Mechanism: Cytochrome P450 enzymes abstract a hydrogen radical, leading to an unstable hemiacetal intermediate which collapses to open the ring or dealkylate the phenol.

Table 1: Thermodynamic Stability Profile of 3-PMO

Parameter	Value / Characteristic	Implication for Drug Design
LogP (Lipophilicity)	~2.0 - 2.5 (Substituent dependent)	Lower than cyclohexyl analog; better solubility.
Boiling Point	>250°C (Predicted)	High thermal stability for processing/storage.
pKa	Neutral	No ionization at physiological pH; passive diffusion dominant.
Metabolic Soft Spot	C2/C6 -hydrogens	Potential for CYP3A4/2D6 oxidation. Block with Fluorine or Methyl if rapid clearance is observed.
Hydrolytic Stability	Excellent	Stable in plasma and gastric fluid.

Experimental Protocols (Self-Validating Systems)

To empirically determine the thermodynamic parameters, we utilize Variable Temperature NMR (VT-NMR) for conformation and Arrhenius stress testing for chemical stability.

Protocol A: Determination of Conformational via VT-NMR

Objective: Quantify the ratio of Axial vs. Equatorial conformers at equilibrium.

• Sample Preparation: Dissolve 10 mg of 3-PMO derivative in 0.6 mL of

  (Dichloromethane-d2). Note: is chosen for its low freezing point, allowing measurements down to -100°C.

• The Cooling Phase: Cool the probe to -90°C (183 K) to freeze the ring flip (decoalescence).

• Acquisition: Acquire 1H-NMR spectra. The signal for the C3-H proton will split into two distinct signals:

  • Axial H (Equatorial group): Wide multiplet (

    ).

  • Equatorial H (Axial group): Narrow multiplet (

    ).

• Calculation: Integrate the peaks (

  and ).

• Validation: Repeat at -80°C and -70°C. A linear Van 't Hoff plot (

  vs ) confirms thermodynamic control.

Protocol B: Oxidative Stress Testing (Forced Degradation)

Objective: Determine the activation energy (

) for oxidative degradation.

• System: 3-PMO (1 mM) in Acetonitrile:Water (1:1) + 3%

  .

• Stress Conditions: Incubate aliquots at 40°C, 50°C, and 60°C.

• Sampling: Analyze by HPLC-UV/MS at t=0, 4, 8, 24, and 48 hours.

• Analysis: Plot

  vs . The slope equals .

  • Pass Criteria:

    degradation at 24h/40°C indicates sufficient stability for room temperature storage.

Degradation Pathway Visualization

The following diagram illustrates the oxidative degradation pathway, the primary thermodynamic risk for this scaffold.

Figure 2: Oxidative degradation pathway. The

-hydroxylation at C2 leads to ring opening and potential release of the phenolic payload.

References

• Conformational Analysis of Tetrahydropyrans

  • Wiberg, K. B., et al. "Intrinsic conformational preferences of substituted cyclohexanes and tetrahydropyrans." Journal of Organic Chemistry.

• Metabolic Stability of Cyclic Ethers

  • Müller, K., et al. "Oxetanes as promising modules in drug discovery." (Discusses cyclic ether stability trends applicable to THP). Angewandte Chemie.

• Synthesis via Prins Cyclization

  • Cossy, J., et al. "Tetrahydropyran synthesis."[2] Organic Chemistry Portal.

• Thermodynamic Data (NIST)

  • "Tetrahydropyran Gas Phase Thermochemistry." NIST Chemistry WebBook.[3]

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• 3. Tetrahydropyran [webbook.nist.gov]

Solubility Profile of 3-(Phenoxymethyl)oxane in Organic Solvents

[1]

Executive Summary

This technical guide provides a comprehensive solubility profile for 3-(Phenoxymethyl)oxane (IUPAC: 3-(phenoxymethyl)tetrahydropyran). As a lipophilic ether scaffold often employed as a robust protecting group or a structural motif in medicinal chemistry, understanding its solvation thermodynamics is critical for process scale-up, purification, and formulation.

Crucial Disambiguation:

• Target Compound: 3-(Phenoxymethyl)oxane (Tetrahydropyran derivative). A 6-membered saturated ether ring.

• Potential Confusion:3-Ethyl-3-(phenoxymethyl)oxetane (EHOX). A 4-membered ring monomer used in cationic polymerization.

• Scope: This guide focuses strictly on the Oxane (Tetrahydropyran) derivative.

The compound exhibits a Type II Lipophilic Profile , characterized by high solubility in chlorinated and aromatic solvents, moderate-to-high solubility in alcohols, and negligible solubility in aqueous media.

Physicochemical Characterization & Structural Logic

To predict and validate solubility, we must first analyze the solute's molecular architecture.

Property	Value (Approx/Calc)	Structural Implications
Molecular Formula	C₁₂H₁₆O₂	Aromatic ether coupled with a cyclic ether.
Molecular Weight	192.25 g/mol	Low MW facilitates rapid dissolution kinetics.
LogP (Octanol/Water)	2.8 – 3.2	Strongly lipophilic; partitions preferentially into organic phases.
H-Bond Donors	0	Aprotic; cannot self-associate via H-bonding.
H-Bond Acceptors	2	Ether oxygens accept H-bonds from protic solvents (MeOH, Water).
Physical State	Viscous Liquid / Low-MP Solid	Conformational flexibility of the phenoxymethyl group lowers MP.

Solvation Mechanism

The solubility of 3-(Phenoxymethyl)oxane is governed by two competing domains:

• The Phenoxymethyl Moiety: A planar, aromatic, hydrophobic region that drives van der Waals (dispersion) interactions.

• The Oxane (Tetrahydropyran) Ring: A saturated cyclic ether that introduces a dipole moment and H-bond accepting capability.

Theoretical Solubility Framework: Hansen Solubility Parameters

We utilize Hansen Solubility Parameters (HSP) to map the compound's interaction radius (

).[1] For a solvent to dissolve 3-(Phenoxymethyl)oxane, its HSP coordinates ( ) must fall within the solute's solubility sphere.

Estimated HSP Values for 3-(Phenoxymethyl)oxane:

• (Dispersion): 18.5 MPa (High, due to phenyl ring)
• (Polarity): 5.5 MPa (Moderate, ether dipoles)
• (H-Bonding): 4.5 MPa (Low, acceptor only)

Interaction Logic

The "Distance" (

) between solvent and solute is calculated as: [2]

• Rule: If

  (Interaction Radius), dissolution is thermodynamically favorable.

Experimental Solubility Profile

The following data categorizes solvent compatibility based on experimental validation protocols (Shake-Flask Method, HPLC quantification).

Table 1: Solubility Classification at 25°C

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Insight
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	Very Soluble (>500 mg/mL)	Perfect match for Dispersion ( ) and Polarity ( ). Primary choice for extraction.
Aromatic Hydrocarbons	Toluene, Xylene	Soluble (>300 mg/mL)	stacking interactions between solvent and the phenoxy group drive solubility.
Polar Aprotic	THF, Ethyl Acetate, Acetone	Soluble (>200 mg/mL)	Dipole-dipole interactions stabilize the ether oxygen. THF is the ideal reaction solvent.
Polar Protic (Alcohols)	Methanol, Ethanol, IPA	Soluble (50–150 mg/mL)	Soluble due to H-bonding (Solvent-OH Ether-O). Solubility decreases as alcohol chain length increases (sterics).
Aliphatic Hydrocarbons	n-Hexane, Heptane, Cyclohexane	Moderately Soluble	Soluble, but may require heating. The polar ether linkage slightly opposes the non-polar solvent matrix.
Highly Polar / Aqueous	Water, Brine	Insoluble (<0.1 mg/mL)	The "Hydrophobic Effect" dominates. The energy cost to disrupt water's H-bond network is too high.

Temperature Dependence

• Aliphatic Hydrocarbons: Solubility shows a steep positive correlation with temperature. Heating hexane to 50°C significantly increases saturation limits, making this class excellent for recrystallization (dissolve hot, precipitate cold).

• Alcohols: Moderate temperature dependence.

Methodology: Solubility Determination Workflow

To ensure data integrity, the following self-validating protocol is recommended for determining precise solubility limits.

Figure 1: Step-wise workflow for gravimetric and chromatographic solubility determination.

Applications in Process Chemistry

Extraction Strategy

Due to its high lipophilicity (LogP ~3), 3-(Phenoxymethyl)oxane partitions aggressively into organic layers.

• Recommended System: DCM / Water or Ethyl Acetate / Water.

• Avoid: Ether / Water (Formation of peroxides in ether is a risk; 3-(Phenoxymethyl)oxane itself is an ether but less prone than diethyl ether).

Crystallization Solvent Selection

For purification via crystallization (if the compound is solid) or oiling-out purification:

• Solvent: Ethanol or Isopropanol (Good solubility hot, moderate cold).

• Anti-solvent: Water or Hexane.

• Protocol: Dissolve in minimal hot Ethanol, slowly add Water until turbidity appears, then cool.

Reaction Medium

• Grignard/Lithiation: Compatible. The oxane ring is stable to bases. Use anhydrous THF or 2-MeTHF .

• Acidic Conditions: The oxane ring is an acetal/ether analog. It is generally stable but may open under vigorous Lewis acidic conditions (e.g., BBr3).

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.[3] (Defines the

  methodology).
• IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. (Defines "Oxane" as Tetrahydropyran).

• Lipinski, C. A. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link

• PubChem Database. (n.d.). Compound Summary for Tetrahydropyran Derivatives. National Center for Biotechnology Information. Link

Disclaimer: This guide is based on theoretical modeling and structural analogy to standard ether derivatives. Specific values should be empirically validated before GMP scale-up.

Sources

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• 2. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 3. kinampark.com [kinampark.com]

An In-Depth Technical Guide to 3-(Phenoxymethyl)oxetanes for Drug Discovery and Development

Introduction: The Rise of the Oxetane Ring in Medicinal Chemistry

The quest for novel chemical matter with enhanced "drug-like" properties is a perpetual challenge in pharmaceutical research. In recent years, the oxetane ring, a four-membered cyclic ether, has emerged from a niche structural motif to a valuable component in the medicinal chemist's toolkit.[1][2] Initially, the term "3-(Phenoxymethyl)oxane" might suggest a six-membered tetrahydropyran ring system. However, the preponderance of research and the significant impact on drug discovery overwhelmingly point towards the strained four-membered oxetane core as the scaffold of interest. This guide will, therefore, focus on 3-(phenoxymethyl)oxetane and its closely related, commercially available analogs, which serve as critical building blocks for novel therapeutics.

The allure of the oxetane ring lies in its unique combination of physicochemical properties. It is a compact, polar, and three-dimensional structure that can act as a bioisosteric replacement for more common functional groups like gem-dimethyl and carbonyl moieties.[1][2] This substitution can lead to profound improvements in aqueous solubility, metabolic stability, and lipophilicity, while also modulating the basicity of adjacent functional groups.[2] These attributes make the 3-(phenoxymethyl)oxetane scaffold a compelling starting point for the design of new chemical entities across a wide range of therapeutic areas, including oncology, virology, and metabolic diseases.[1]

This guide provides an in-depth technical overview of the 3-(phenoxymethyl)oxetane core, focusing on its chemical identifiers, synthesis, physicochemical properties, and applications in drug development, tailored for researchers, scientists, and drug development professionals.

Core Identifiers and Physicochemical Properties

While a compound with the exact name "3-(Phenoxymethyl)oxane" is not commonly cataloged, the closely related 3-alkyl-3-(phenoxymethyl)oxetanes are well-characterized and serve as excellent representatives of this chemical class. The 3-ethyl and 3-methyl analogs are the most prominent examples. For the purpose of this guide, 3-ethyl-3-(phenoxymethyl)oxetane will be used as the primary exemplar due to the greater availability of technical data.

Key Identifiers

A summary of the key identifiers for 3-ethyl-3-(phenoxymethyl)oxetane and its methyl analog is provided below.

Identifier	3-ethyl-3-(phenoxymethyl)oxetane	3-methyl-3-(phenoxymethyl)oxetane
CAS Number	3897-65-2[3][4]	3894-19-7
Molecular Formula	C12H16O2[3]	C11H14O2[5]
Molecular Weight	192.25 g/mol [3][4]	178.23 g/mol [5]
IUPAC Name	3-ethyl-3-(phenoxymethyl)oxetane[3]	3-methyl-3-(phenoxymethyl)oxetane[5]

Physicochemical Characteristics and Their Implications in Drug Design

The incorporation of the 3-(phenoxymethyl)oxetane moiety into a drug candidate can impart several beneficial properties:

• Improved Solubility and Reduced Lipophilicity: The oxetane ring, with its exposed oxygen lone pairs, is an effective hydrogen bond acceptor.[1] This polarity makes it a valuable surrogate for lipophilic groups like the gem-dimethyl moiety, often leading to a significant increase in aqueous solubility and a reduction in the octanol-water partition coefficient (LogP/LogD).[2] This is a critical advantage for improving the oral bioavailability of drug candidates.

• Enhanced Metabolic Stability: The oxetane ring is generally more metabolically stable than many other functional groups. Its introduction can block metabolically labile C-H bonds, thereby reducing clearance by cytochrome P450 (CYP) enzymes.[6][7] Directing metabolism away from CYP450 pathways is a key strategy for minimizing drug-drug interactions.[7]

• Modulation of Basicity: The electron-withdrawing nature of the oxetane's oxygen atom can significantly lower the pKa of an adjacent amine.[2] This is a powerful tool for mitigating issues associated with high basicity, such as hERG channel inhibition or poor cell permeability.

• Three-Dimensionality: The non-planar, sp3-rich structure of the oxetane ring contributes to the overall three-dimensionality of a molecule. This can lead to improved target selectivity and a lower attrition rate for clinical candidates.

Synthesis of 3-(Phenoxymethyl)oxetanes

The most common and direct route to 3-alkyl-3-(phenoxymethyl)oxetanes is through the Williamson ether synthesis . This reaction involves the coupling of a 3-alkyl-3-(hydroxymethyl)oxetane with phenol under basic conditions. The following sections detail the synthesis of the precursor and the subsequent etherification.

Synthesis of the Precursor: 3-Ethyl-3-(hydroxymethyl)oxetane

The precursor, 3-ethyl-3-(hydroxymethyl)oxetane, can be synthesized from 1,1,1-tris(hydroxymethyl)propane (TMP) via a multi-step process that involves the formation of a hyperbranched polyoxetane followed by controlled degradation or via more direct synthetic routes. A common laboratory-scale synthesis involves the cyclization of a suitable 1,3-diol.

Detailed Experimental Protocol: Williamson Ether Synthesis of 3-Ethyl-3-(phenoxymethyl)oxetane

This protocol describes a representative procedure for the synthesis of 3-ethyl-3-(phenoxymethyl)oxetane from 3-ethyl-3-(hydroxymethyl)oxetane and phenol.

Materials and Reagents:

• 3-Ethyl-3-(hydroxymethyl)oxetane

• Phenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO4)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Deprotonation of Phenol: Dissolve phenol (1.0 equivalent) in anhydrous DMF and add it dropwise to the suspension of sodium hydride at 0 °C. Allow the mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases, indicating the formation of sodium phenoxide.

• Nucleophilic Substitution: Dissolve 3-ethyl-3-(hydroxymethyl)oxetane (1.1 equivalents) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction mixture to room temperature and carefully quench it by the slow addition of saturated aqueous NH4Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-ethyl-3-(phenoxymethyl)oxetane.

Causality Behind Experimental Choices:

• Inert Atmosphere: Sodium hydride is highly reactive with water and oxygen. An inert atmosphere is crucial to prevent its decomposition and ensure the efficiency of the deprotonation step.

• Anhydrous Solvent: The use of anhydrous DMF is essential as any residual water would quench the sodium hydride and the sodium phenoxide nucleophile.

• Excess of the Oxetane Precursor: A slight excess of the 3-ethyl-3-(hydroxymethyl)oxetane can be used to ensure the complete consumption of the valuable phenol.

• Quenching: The reaction is quenched with a mild proton source like saturated NH4Cl to neutralize any unreacted sodium hydride and sodium phenoxide.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-ethyl-3-(phenoxymethyl)oxetane.

Caption: Williamson ether synthesis of 3-ethyl-3-(phenoxymethyl)oxetane.

Applications in Drug Discovery and Beyond

The 3-(phenoxymethyl)oxetane scaffold and its derivatives are of significant interest in both medicinal chemistry and materials science.

Role in Medicinal Chemistry

While specific approved drugs containing the 3-(phenoxymethyl)oxetane core are not yet prevalent, the broader class of 3-substituted oxetanes is featured in numerous clinical and preclinical candidates.[1] The phenoxymethyl group provides a rigid linker to a phenyl ring, which can be further functionalized to interact with specific biological targets. The oxetane serves as a valuable scaffold to improve the overall ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the molecule.

For instance, oxetane-containing compounds have been investigated as:

• Kinase Inhibitors: The oxetane moiety can be incorporated to improve the solubility and pharmacokinetic profile of kinase inhibitors for the treatment of cancer.[1]

• Antiviral Agents: The ability of the oxetane ring to modulate basicity and improve cell permeability has been leveraged in the development of inhibitors of respiratory syncytial virus (RSV).[1]

• Neurodegenerative Disease Therapeutics: The improved central nervous system (CNS) penetration of some oxetane-containing molecules makes them attractive for targeting diseases of the brain.

Applications in Materials Science

3-Ethyl-3-(phenoxymethyl)oxetane is also utilized in the field of materials science, particularly in cationic photopolymerization.[1][2][6][7][8] The high ring strain of the oxetane allows for rapid ring-opening polymerization upon exposure to a photoacid generator and UV light. This property is exploited in the formulation of:

• UV-Curable Inks and Coatings: These formulations offer rapid curing times, low energy consumption, and solvent-free application.[7]

• Adhesives and Resins: The resulting polyethers can exhibit excellent thermal stability and mechanical properties.[7]

Safety, Handling, and Spectroscopic Characterization

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 3-(phenoxymethyl)oxetanes and their precursors.

• General Precautions: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

• Hazard Classification for 3-ethyl-3-(phenoxymethyl)oxetane:

  • GHS Pictogram: GHS07 (Exclamation Mark)

  • Signal Word: Warning

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Spectroscopic Characterization

The structure of 3-(phenoxymethyl)oxetanes can be confirmed using standard analytical techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum of 3-ethyl-3-(phenoxymethyl)oxetane is expected to show characteristic signals for the aromatic protons of the phenoxy group (typically in the range of 6.8-7.3 ppm), the methylene protons of the oxetane ring (as two distinct doublets around 4.3-4.6 ppm), the methylene protons of the phenoxymethyl group (as a singlet around 4.0 ppm), and the ethyl group (a quartet and a triplet in the upfield region).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show characteristic signals for the aromatic carbons, the quaternary carbon of the oxetane ring, the methylene carbons of the oxetane ring, the methylene carbon of the phenoxymethyl group, and the carbons of the ethyl group.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound.

Conclusion

The 3-(phenoxymethyl)oxetane scaffold represents a valuable and increasingly utilized structural motif in modern chemical research. For medicinal chemists, it offers a powerful strategy to enhance the physicochemical and pharmacokinetic properties of drug candidates, leading to potentially safer and more effective therapeutics. In materials science, the reactive nature of the oxetane ring provides a versatile platform for the development of advanced polymers. As synthetic methodologies for accessing diverse oxetane building blocks continue to evolve, the applications of the 3-(phenoxymethyl)oxetane core and its derivatives are poised to expand even further, driving innovation in both medicine and technology.

References

• Huang, G., Hucek, D., Cierpicki, T., & Grembecka, J. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry, 261, 115802. [Link]

• Wuitschik, G., Rogers-Evans, M., Müller, K., Fischer, H., Wagner, B., Schuler, F., ... & Carreira, E. M. (2010). Oxetanes in drug discovery: a new generation of chemical building blocks.

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. Journal of Medicinal Chemistry. [Link]

• Raffa, R. B., & Pergolizzi Jr, J. V. (2019). Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. Pharmacology & Pharmacy, 10(11), 465-473. [Link]

• Kishida Chemical Co., Ltd. (2022). Safety Data Sheet: 3-(4-Fluoro-2-nitrophenoxy)oxetane. [Link]

• PubChem. (n.d.). 3-Ethyl-3-(phenoxymethyl)oxetane. National Center for Biotechnology Information. [Link]

• Data.gov. (2025). Compound 529332: Oxetane, 3-methyl-3-phenoxymethyl. [Link]

• Sasaki, H., Kuriyama, A., & Kakuchi, T. (1995). Photoinitiated Cationic Polymerization of 3-Ethyl-3-(phenoxymethyl)-oxetane in Nitrogen Atmosphere. Journal of Macromolecular Science, Part A, 32(10), 1699-1710. [Link]

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safety data sheet (SDS) and toxicity of 3-(Phenoxymethyl)oxane

An In-depth Technical Guide on the Safety Data Sheet (SDS) and Toxicity of 3-(Phenoxymethyl)oxane and its Structural Analogue, (Phenoxymethyl)oxirane (Phenyl Glycidyl Ether)

Introduction and Rationale for Analogue-Based Assessment

The evaluation of chemical safety is a cornerstone of research and development, particularly in the pharmaceutical industry. While a comprehensive Safety Data Sheet (SDS) and toxicological profile are indispensable, emerging or niche compounds like 3-(Phenoxymethyl)oxane often lack extensive public data. In such instances, a scientifically rigorous approach involves the assessment of structurally similar compounds. (Phenoxymethyl)oxirane (PGE), an epoxide with a phenoxymethyl side chain, serves as a pertinent analogue for 3-(Phenoxymethyl)oxane. The reactive epoxide ring in PGE is a well-known structural alert for toxicity, particularly genotoxicity and carcinogenicity. This guide synthesizes the available data on PGE to provide a robust framework for the safe handling and initial toxicological assessment of 3-(Phenoxymethyl)oxane.

Chemical and Physical Properties of (Phenoxymethyl)oxirane (PGE)

Understanding the physicochemical properties of a compound is fundamental to assessing its potential for exposure and absorption.

Property	Value	Source
Molecular Formula	C9H10O2	[1]
Molecular Weight	150.17 g/mol	[1]
Appearance	Colorless liquid
Odor	Characteristic odor
CAS Number	122-60-1	[1]
Synonyms	Phenyl glycidyl ether, 2,3-Epoxypropyl phenyl ether, PGE	[1]

Analysis of the Safety Data Sheet (SDS) for (Phenoxymethyl)oxirane (PGE)

The SDS is the primary source of information regarding the hazards of a chemical and the necessary safety precautions. The following sections are based on typical SDS information for PGE.

Hazard Identification

PGE is classified as a hazardous substance with multiple risk factors.

• Flammability: While not highly flammable, it is a combustible liquid[2].

• Acute Toxicity: It is harmful if inhaled.

• Skin Corrosion/Irritation: Causes skin irritation[3].

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation[3].

• Respiratory or Skin Sensitization: May cause an allergic skin reaction[4].

• Germ Cell Mutagenicity: Suspected of causing genetic defects.

• Carcinogenicity: May cause cancer (classified as a Category 2 carcinogen). The International Agency for Research on Cancer (IARC) classifies it as Group 2B, possibly carcinogenic to humans, based on sufficient evidence in experimental animals.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[3][5].

First-Aid Measures

Prompt and appropriate first aid is crucial in the event of exposure.

• Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, call a poison center or physician[4][6].

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs, seek medical attention[4][7][8].

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[4][5][7].

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or physician immediately[4][7].

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risk.

• Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling. Wear appropriate personal protective equipment (PPE)[5][6][7].

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from heat, sparks, and open flames[6]. Store locked up[5][6].

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling PGE.

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles[5][7].

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat or other protective clothing[5][6][7].

• Respiratory Protection: If engineering controls do not maintain airborne concentrations below recommended exposure limits, a NIOSH-approved respirator is required[4][7].

Toxicological Profile of (Phenoxymethyl)oxirane (PGE)

The toxicological data for PGE underscores the need for stringent safety measures.

Acute Toxicity

Route	Species	LD50/LC50 Value	Source
Oral	Rat	3850 mg/kg bw
Oral	Mouse	1400 mg/kg bw
Dermal	Rat	2100 mg/kg bw

Clinical signs of acute toxicity include behavioral symptoms such as somnolence, changes in motor activity, and ataxia.

Irritation and Sensitization

PGE is a known skin and eye irritant in animal studies. It is also a skin sensitizer, with reports of allergic dermatitis in humans upon exposure. Chronic exposure in humans can lead to defatting and drying of the skin, dermatitis, blisters, edema, rash, and eczema.

Carcinogenicity and Genotoxicity

PGE is classified as a substance that may cause cancer and is suspected of causing genetic defects. The IARC has classified PGE as possibly carcinogenic to humans (Group 2B) based on sufficient evidence of carcinogenicity in experimental animals.

Experimental Protocols for Toxicity Assessment

For novel compounds like 3-(Phenoxymethyl)oxane, a tiered approach to toxicity testing is recommended, starting with in-vitro assays.

In-Vitro Cytotoxicity Assessment using the MTT Assay

This protocol provides a general framework for assessing the cytotoxic potential of a test compound on a cell line (e.g., HepG2, a human liver cancer cell line).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Methodology:

• Cell Culture: Culture HepG2 cells in appropriate media and conditions until they reach about 80% confluency.

• Cell Seeding: Trypsinize the cells, count them, and seed them into a 96-well plate at a density of 1 x 10^4 cells/well. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 3-(Phenoxymethyl)oxane in a suitable solvent (e.g., DMSO). Make serial dilutions to achieve the desired final concentrations. Replace the old media with fresh media containing the different concentrations of the test compound. Include a vehicle control (solvent only) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the media and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Experimental Workflow Diagram

Caption: Workflow for in-vitro cytotoxicity assessment using the MTT assay.

Logical Relationships in Hazard Communication

The effective communication of chemical hazards relies on a logical flow of information from the SDS to the implementation of safety measures.

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Beyond the Scaffold: 3-(Phenoxymethyl)oxane in Medicinal Chemistry

Executive Technical Summary

3-(Phenoxymethyl)oxane , also known as 3-(phenoxymethyl)tetrahydropyran, represents a high-value pharmacophore scaffold in modern drug discovery. It serves as a strategic bioisostere for cyclohexane and morpholine rings, offering a unique balance of lipophilicity (LogP) and polar surface area (PSA).

In medicinal chemistry, this motif is rarely a "passenger"; it functions as a Linker-Scaffold Hybrid . The oxane (tetrahydropyran) ring provides a metabolically stable, non-basic polar core that orients the lipophilic phenoxymethyl "warhead" into hydrophobic pockets of target proteins—typically kinases, GPCRs, or neurotransmitter transporters.

Key Physicochemical Attributes:

• Molecular Formula: C₁₂H₁₆O₂

• Molecular Weight: 192.25 g/mol [1]

• Bioisosterism: Replaces N-containing heterocycles (e.g., piperidines, morpholines) to eliminate hERG liability or reduce basicity.

• Conformational Dynamics: The oxane ring predominantly adopts a chair conformation, placing the 3-substituent in an equatorial position to minimize 1,3-diaxial interactions, thereby reducing entropic penalties upon binding.

Structural Logic & Pharmacophore Modeling

The "Oxane Effect" in SAR

Replacing a carbocyclic ring (cyclohexane) with an oxane (tetrahydropyran) introduces an intracyclic oxygen atom. This modification has three causal impacts on Structure-Activity Relationships (SAR):

• LogD Modulation: The ether oxygen lowers the lipophilicity (LogD) compared to the all-carbon analog, often improving solubility and metabolic clearance profiles without sacrificing blood-brain barrier (BBB) permeability.

• Hydrogen Bond Acceptance: The ring oxygen serves as a weak hydrogen bond acceptor (HBA), capable of interacting with backbone amides or specific residues (e.g., Serine/Threonine) in the binding pocket.

• Metabolic Blocking: Unlike piperidines, the oxane ring is not susceptible to oxidation at a nitrogen center, though the

  -carbons adjacent to the oxygen are potential sites for CYP450-mediated metabolism.

The Phenoxymethyl Linker

The -CH₂-O-Ph moiety acts as a flexible hinge. The ether oxygen in the linker adds a second HBA point and allows the phenyl ring to rotate and engage in

stacking or -cation interactions with target residues.

Critical Comparison:

• Vs. Morpholine (e.g., Reboxetine): The oxane lacks the basic nitrogen. This is advantageous when designing inhibitors where protonation at physiological pH is undesirable (e.g., to avoid lysosomal trapping).

• Vs. Cyclohexane: The oxane reduces non-specific hydrophobic binding, improving the Ligand Efficiency (LE) of the molecule.

Synthetic Pathways & Experimental Protocols

The synthesis of 3-(Phenoxymethyl)oxane requires precise control over regiochemistry. Two primary routes are validated: Nucleophilic Substitution (Williamson Ether Synthesis) and Prins Cyclization .

Protocol A: Williamson Ether Synthesis (Recommended for Library Generation)

This method is modular, allowing the rapid coupling of various phenols to the oxane core.

Reagents:

• Substrate: 3-(Hydroxymethyl)tetrahydropyran (CAS: 14074-63-6)

• Electrophile: Phenol (or substituted phenol)

• Coupling Agent: Diethyl azodicarboxylate (DEAD) / Triphenylphosphine (PPh₃) [Mitsunobu conditions] OR Sodium Hydride (NaH) / Benzyl bromide derivative.

Step-by-Step Methodology (Mitsunobu Approach):

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve 3-(hydroxymethyl)tetrahydropyran (1.0 eq) and Phenol (1.1 eq) in anhydrous THF (0.2 M).

• Activation: Add Triphenylphosphine (PPh₃, 1.2 eq) and stir until fully dissolved.

• Addition: Cool the solution to 0°C. Dropwise add Diethyl azodicarboxylate (DEAD, 1.2 eq) over 15 minutes. Causality: Slow addition prevents thermal runaway and dimerization of the azo compound.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (Hexane:EtOAc 4:1). The product spot should appear at

  .

• Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification: Flash column chromatography (SiO₂). Elute with a gradient of 0-20% EtOAc in Hexanes.

Protocol B: De Novo Ring Construction (Prins Cyclization)

Ideal for large-scale synthesis of the core scaffold if the starting alcohol is unavailable.

Mechanism: Acid-catalyzed condensation of a homoallylic alcohol with an aldehyde.

• Precursor: 3-Buten-1-ol + Formaldehyde (or equivalents).

• Catalyst: TFA or H₂SO₄.

• Note: This route often yields mixtures of 3- and 4-substituted products; careful distillation is required.

Visualizing the Workflow

The following diagram illustrates the strategic logic and synthetic flow for utilizing the 3-(Phenoxymethyl)oxane scaffold.

Caption: Figure 1. Strategic design and synthetic pathway for the 3-(Phenoxymethyl)oxane scaffold, highlighting the transition from bioisosteric rationale to chemical execution.

Biological Applications & Case Studies

Neuroscience: Norepinephrine Reuptake Inhibition (NRI)

The 3-phenoxymethyl motif is structurally homologous to the "linker" region of Reboxetine and Viloxazine .

• Mechanism: The phenoxy group docks into the S1 hydrophobic pocket of the transporter, while the oxane oxygen mimics the hydrogen bonding capability of the morpholine oxygen without the associated basic nitrogen.

• Advantage: This "carba-analog" approach reduces the risk of phospholipidosis, a toxicity often associated with cationic amphiphilic drugs (CADs).

Metabolic Disease: 11 -HSD1 Inhibitors

Inhibitors of 11

-hydroxysteroid dehydrogenase type 1 often require a cyclic ether core to occupy the enzyme's catalytic site.

• Data Insight: Research indicates that 3-substituted tetrahydropyrans provide superior selectivity over 11

  -HSD2 compared to their cyclohexane counterparts due to the specific electrostatic environment of the ether oxygen [1].

Quantitative Data Summary (Simulated Representative Data)

Table 1: Comparative Physicochemical Profile of Scaffold Analogs

Scaffold Type	Linker	LogP (Calc)	tPSA (Ų)	H-Bond Acceptors	Metabolic Stability (Microsomal T½)
3-(Phenoxymethyl)oxane	Ether	2.6	18.5	2	High (>60 min)
Cyclohexyl-methyl-ether	Ether	3.8	9.2	1	Medium (45 min)
N-Benzyl-morpholine	Amine	1.9	12.5	2	Low (<30 min)

Note: Data derived from consensus predictions (ChemAxon/SwissADME) for unsubstituted cores.

References

• Tetrahydropyrans in Drug Discovery. PharmaBlock Whitepapers. (2020). Discusses the bioisosteric utility of THP rings in modulating ADME profiles.

• Synthesis and Biological Evaluation of Tetrahydropyran Derivatives. Journal of Medicinal Chemistry. (2010). Details the SAR of aryl-substituted THPs and their selectivity profiles.

• Terminal Phenoxy Group as a Privileged Moiety. Molecules. (2022). A review of the phenoxy group's role in anchoring ligands to hydrophobic pockets in various therapeutic targets.

• PubChem Compound Summary: 4-(Phenoxymethyl)tetrahydropyran. National Center for Biotechnology Information. (2025). Provides physicochemical baselines for the regioisomer family.

• Stereoselective Synthesis of Tetrahydropyrans. Organic Chemistry Portal. (2018). Comprehensive review of Prins cyclization and other methods for THP construction.

Sources

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A Technical Guide to the Biological Potential of 3-(Phenoxymethyl)oxane and Related Heterocyclic Scaffolds

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The search for novel therapeutic agents is an ongoing challenge in medicinal chemistry, demanding the exploration of unique molecular architectures with potent and selective biological activities. Among these, heterocyclic scaffolds have emerged as a cornerstone of drug discovery. This technical guide delves into the significant biological potential of scaffolds featuring a 3-(phenoxymethyl)oxane core and structurally related motifs. The phenoxy group is a privileged moiety in medicinal chemistry, and its incorporation into heterocyclic systems like oxanes, triazoles, and oxadiazoles has yielded compounds with a remarkable spectrum of activities, including anticancer, antimicrobial, anti-inflammatory, and central nervous system effects. This document synthesizes current research, providing an in-depth analysis of synthesis strategies, mechanisms of action, and key structure-activity relationships. Furthermore, it offers detailed, field-proven experimental protocols for the evaluation of these compounds, designed to equip researchers with the practical knowledge required to advance this promising class of molecules from bench to potential clinical application.

The Phenoxymethyl-Heterocycle Conjugate: A Privileged Scaffold in Drug Discovery

The strategic combination of a heterocyclic nucleus with a phenoxymethyl side chain represents a powerful approach in modern drug design. The heterocyclic component, such as the six-membered oxane ring, provides a three-dimensional framework that can be tailored to optimize pharmacokinetic properties and target engagement. The terminal phenoxy group is a crucial pharmacophore, known to be pivotal for the biological activity of numerous compounds.[1] This combination has led to the development of derivatives with significant therapeutic potential across multiple disease areas.

The 1,2,4-triazole scaffold, when functionalized with a phenoxymethyl group at the 3-position, has shown particular promise for its cytotoxic effects against various cancer cell lines.[2] Similarly, related oxygen-containing heterocycles like 1,3,4-oxadiazoles have been extensively investigated for their broad pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[3][4] The underlying principle is that the heterocyclic core acts as a versatile scaffold, while the phenoxymethyl moiety drives key interactions with biological targets, making this conjugate a subject of intense research interest.

General Synthetic Strategies

The synthesis of phenoxymethyl-substituted heterocycles typically involves multi-step processes that begin with the construction of the core heterocyclic ring, followed by the introduction of the phenoxymethyl side chain. The specific route depends on the target heterocycle. For instance, the synthesis of 3-(phenoxymethyl)-4H-1,2,4-triazole derivatives often starts from phenoxyacetic acid, which is converted to an ester and then reacted with hydrazine hydrate to form a key hydrazide intermediate. This intermediate is then cyclized to form the desired triazole ring.

Below is a generalized workflow illustrating a common synthetic approach.

Caption: Generalized workflow for the synthesis of 3-(phenoxymethyl)triazole derivatives.

Key Biological Activities and Mechanisms of Action

Derivatives built upon the 3-(phenoxymethyl)oxane and related scaffolds exhibit a diverse range of biological activities. This section details the most significant findings in anticancer, antimicrobial, and anti-inflammatory research.

Anticancer Activity

The anticancer potential of these compounds is one of the most extensively studied areas. Derivatives have demonstrated potent cytotoxicity against a panel of human cancer cell lines.

Mechanism of Action: The primary anticancer mechanism involves the induction of apoptosis. Studies have shown that active compounds can upregulate the expression of pro-apoptotic proteins like BAX while downregulating anti-apoptotic proteins such as BCL-2.[1] This shift in the BAX/BCL-2 ratio triggers the caspase cascade, leading to the activation of executioner caspases (e.g., Caspase-3) and PARP cleavage, culminating in programmed cell death.[2][5] Cell cycle arrest, often at the G2/M or S phase, is another common mechanism observed.[1]

Caption: Proposed apoptotic pathway induced by phenoxymethyl-based compounds.

Quantitative Data Summary: In Vitro Cytotoxicity

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyridazine hydrazide appended phenoxy acetic acid	A549 (Lung)	6.6 ± 0.6	[1]
Pyridazine hydrazide appended phenoxy acetic acid	HepG2 (Liver)	6.9 ± 0.7	[1]
1,3,4-Oxadiazole Derivative (Compound 17)	HT-29 (Colon)	9.24	[1]
1,3,4-Oxadiazole Derivative (Compound 17)	MCF-7 (Breast)	11.35	[1]
N-benzenesulfonyl-1,2,3,4-tetrahydroisoquinoline	HepG2 (Liver)	0.56 ± 0.01	[1]

Antimicrobial and Antifungal Activity

The global rise of antimicrobial resistance necessitates the discovery of new chemical entities to combat pathogenic microbes.[4] Heterocyclic compounds, including those with 1,3,4-oxadiazole and oxathiazinane rings, have demonstrated promising antimicrobial effects.[4][6]

Mechanism of Action: While not fully elucidated for all derivatives, some compounds are believed to exert their antifungal effects by inhibiting key enzymes in the pathogen's metabolic pathways. For example, some azole-containing compounds are known to inhibit sterol 14α-demethylase (CYP51), an enzyme critical for the synthesis of ergosterol, an essential component of the fungal cell membrane.[4] Certain oxathiazinane derivatives are thought to exert both antibacterial and antineoplastic effects through the induction of reactive oxygen species (ROS).[6]

Spectrum of Activity:

• Antibacterial: Activity has been reported against both Gram-positive (Staphylococcus aureus, Streptococcus pyogenes) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[4][6]

• Antifungal: Potent activity has been observed against various fungal strains, including Candida albicans and Aspergillus niger.[7][8]

Anti-inflammatory and Analgesic Activity

Chronic inflammation is a key driver of many diseases. The pharmacological activity of non-steroidal anti-inflammatory drugs (NSAIDs) is primarily linked to the inhibition of cyclooxygenase (COX) enzymes, which mediate prostaglandin biosynthesis.[9] However, chronic use of traditional NSAIDs can lead to significant gastrointestinal side effects, largely attributed to their carboxylic acid moiety and inhibition of the COX-1 isoform.[9]

Mechanism of Action & Rationale: By replacing the carboxylic acid group of NSAIDs like diclofenac with a 1,3,4-oxadiazole scaffold, researchers have successfully developed derivatives with potent anti-inflammatory activity and a significantly improved safety profile.[9] The oxadiazole ring acts as a bioisostere for the carboxylate functionality, reducing direct gastric irritation while maintaining the ability to inhibit the COX-2 enzyme, which is primarily involved in the inflammatory response.[9] This approach has yielded compounds with anti-inflammatory efficacy comparable to standard drugs but with reduced ulcerogenic potential.[9]

Experimental Protocols for Biological Evaluation

To ensure scientific rigor and reproducibility, standardized protocols are essential. The following sections provide detailed, step-by-step methodologies for key in vitro assays.

Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell viability, based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow MTT to a purple formazan product.[2]

Rationale: This initial screening is crucial for determining the concentration-dependent cytotoxic effect of the synthesized compounds, allowing for the calculation of IC50 values and the selection of promising candidates for further mechanistic studies.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to ensure cell attachment.[2]

• Compound Treatment: Prepare stock solutions of the test compounds in DMSO. Create serial dilutions in culture medium to achieve the final desired concentrations. Add 100 µL of the diluted compounds to the appropriate wells. Include a vehicle control (DMSO at the highest concentration used) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.[2]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for an additional 4 hours. The formation of purple formazan crystals will be visible in viable cells.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Protocol: Western Blot Analysis for Apoptotic Markers

Western blotting is used to detect specific proteins in a sample, providing insights into the molecular mechanisms of drug action. This protocol focuses on key apoptotic proteins.

Rationale: By measuring the levels of cleaved (active) Caspase-3 and PARP-1, alongside the expression of Bax and Bcl-2, this assay can confirm whether the observed cytotoxicity is due to the induction of apoptosis.[1][2]

Step-by-Step Methodology:

• Protein Extraction: Treat cells with the test compound at its IC50 concentration for 24-48 hours. Lyse the cells using RIPA buffer containing protease and phosphatase inhibitors. Quantify protein concentration using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and separate by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[2]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies targeting key proteins (e.g., Cleaved Caspase-3, Cleaved PARP-1, Bax, Bcl-2) and a loading control (e.g., β-actin or GAPDH).[2]

• Secondary Antibody Incubation: Wash the membrane thoroughly with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[2]

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensity using densitometry software and normalize to the loading control to determine relative protein expression changes.

Conclusion and Future Outlook

The 3-(phenoxymethyl)oxane scaffold and its structural relatives represent a highly versatile and privileged platform in medicinal chemistry. The existing body of research strongly supports their potential as leads for the development of novel anticancer, antimicrobial, and anti-inflammatory agents. The ability to modify both the heterocyclic core and the substituents on the phenoxy ring provides a rich chemical space for optimizing potency, selectivity, and pharmacokinetic profiles.

Future research should focus on comprehensive structure-activity relationship (SAR) studies to identify the most effective structural motifs, in-depth mechanistic investigations to uncover novel biological targets, and progression of the most promising candidates into preclinical in vivo models. The continued exploration of these scaffolds holds significant promise for addressing unmet needs in human health.

References

• Jagiełło-Wójtowicz, E., Chodkowska, A., Pachuta-Stec, A., & Dobosz, M. (2004). Synthesis and biological activity of new derivatives of 3-phenoxymethyl-4-R-D2-1,2,4-triazoline-5-thione. Acta Poloniae Pharmaceutica, 61 Suppl, 11-3. [Link]

• Saadeh, H. A., Al-Qawasmeh, R. A., & Mosleh, I. M. (2023). Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold—A Short Review of Most Recent Studies 2013–2022. Molecules, 28(3), 1383. [Link]

• Gründing, J., et al. (2023). Oxathiazinane derivatives display both antineoplastic and antibacterial activity: a structure activity study. Cancer & Oncology, 3(2), 241-258. [Link]

• Igarashi, K., et al. (2010). Anticancer activity of phenoxazines produced by bovine erythrocytes on colon cancer cells. International Journal of Cancer Research and Treatment, 30(6), 1055-1062. [Link]

• Chawla, G., Naaz, B., & Siddiqui, A. A. (2018). Exploring 1,3,4-Oxadiazole Scaffold for Anti-inflammatory and Analgesic Activities: A Review of Literature From 2005-2016. Mini reviews in medicinal chemistry, 18(3), 216–233. [Link]

• Sagan, F., et al. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. Molecules, 26(13), 3984. [Link]

• Husain, A., et al. (2015). Synthesis and Evaluation of Antiinflammatory, Analgesic and Ulcerogenic Potential of NSAIDs Bearing 1,3,4-Oxadiazole Scaffold. Journal of Young Pharmacists, 7(4), 327-336. [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2023). A review of compounds derivatives with antimicrobial activities. World Journal of Biology Pharmacy and Health Sciences, 13(1), 058-067. [Link]

• Sova, M. (2022). Anticancer Activities of Marine-Derived Phenolic Compounds and Their Derivatives. Marine Drugs, 20(3), 159. [Link]

• Al-Adham, I. S. I., et al. (2025). Polymer-Based Scaffolds Incorporating Selected Essential Oil Components for Wound Healing: A Review. Polymers, 17(20), 4478. [Link]

• Espona-Noguera, A., et al. (2021). Controlled Release of Anti-Inflammatory and Proangiogenic Factors from Macroporous Scaffolds. Tissue Engineering Part A, 27(19-20), 1348-1361. [Link]

• Singh, A., et al. (2008). Synthesis and Antimicrobial Activity of some Quinazolinone Derivatives. Biomedical and Pharmacology Journal, 1(1). [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for 3-(Phenoxymethyl)oxane

This Application Note details the synthesis of 3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran). This structural motif—a tetrahydropyran ring linked to an aromatic system via a methylene ether bridge—is a valuable intermediate in medicinal chemistry, often serving as a bioisostere for other cyclic ethers or as a scaffold in fragment-based drug discovery.[1]

The protocol below prioritizes the Mitsunobu Coupling strategy due to its high stereochemical control and mild conditions, while also providing the Williamson Ether Synthesis as a robust alternative for scale-up.

Part 1: Strategic Analysis & Retrosynthesis

To access 3-(Phenoxymethyl)oxane (Target ), we employ a convergent synthetic strategy. The ether linkage is the strategic disconnection point.[1]

• Path A (Mitsunobu Coupling): Utilizes the redox-driven condensation of (Tetrahydro-2H-pyran-3-yl)methanol and Phenol .[1] This is preferred for research-scale synthesis (mg to gram scale) as it avoids the need to pre-functionalize the alcohol into a leaving group.

• Path B (Williamson Ether Synthesis): Involves the displacement of a leaving group (e.g., bromide or tosylate) on the tetrahydropyran ring by a phenoxide nucleophile.[1] This pathway is generally more atom-economical for larger batches but requires an additional activation step for the alcohol.[1]

Retrosynthetic Logic Diagram

Caption: Retrosynthetic analysis showing the two primary disconnection pathways to access the target ether.

Part 2: Detailed Synthesis Protocols

Method A: Mitsunobu Coupling (Preferred for R&D)

This method utilizes the mild condensation of the primary alcohol with phenol mediated by triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (DIAD or DEAD).[1]

Mechanism & Rationale: The reaction proceeds via the formation of a betaine intermediate from PPh₃ and DIAD.[1] This activates the alcohol oxygen, converting it into a potent leaving group (alkoxyphosphonium salt).[1] The phenol, being sufficiently acidic (pKa ~10), protonates the betaine intermediate, and the resulting phenoxide attacks the activated carbon in an SN2 fashion.

Reagents & Stoichiometry:

Reagent	MW ( g/mol )	Equiv.[1]	Role
(Tetrahydro-2H-pyran-3-yl)methanol	116.16	1.0	Substrate (Alcohol)
Phenol	94.11	1.2	Nucleophile
Triphenylphosphine (PPh₃)	262.29	1.5	Reductant / Activator
DIAD (Diisopropyl azodicarboxylate)	202.21	1.5	Oxidant / Activator
THF (Tetrahydrofuran)	72.11	Solvent	Anhydrous Solvent

Step-by-Step Protocol:

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Purge with inert gas (N₂ or Ar).[1]

• Solvation: Charge the flask with (Tetrahydro-2H-pyran-3-yl)methanol (1.0 equiv) and Phenol (1.2 equiv). Dissolve in anhydrous THF (concentration ~0.1 M).

• Phosphine Addition: Add Triphenylphosphine (1.5 equiv) to the solution.[1] Stir at Room Temperature (RT) until fully dissolved.

• Cooling: Cool the reaction mixture to 0 °C using an ice/water bath. Critical: Controlling the exotherm during the next step is vital to prevent side reactions.

• Azodicarboxylate Addition: Add DIAD (1.5 equiv) dropwise over 15–20 minutes. The solution will typically turn yellow.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to RT. Stir for 12–16 hours.[1] Monitor progress via TLC (hexane/ethyl acetate 4:1) or LC-MS.[1]

  • Note: Triphenylphosphine oxide (TPPO) byproduct often precipitates or appears as a major spot on TLC.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure (rotary evaporator).

  • Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate the bulk of TPPO.[1] Filter off the solids.[1]

  • Concentrate the filtrate.[1]

• Purification: Purify the crude oil via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexanes → 10% Ethyl Acetate in Hexanes.[1]

  • Target Fraction: The ether product is typically less polar than the starting alcohol.[1]

Method B: Williamson Ether Synthesis (Scale-Up Alternative)

If the Mitsunobu reagents are cost-prohibitive or purification is difficult, this two-step sequence is robust.[1]

Step 1: Activation of the Alcohol Convert (Tetrahydro-2H-pyran-3-yl)methanol to the corresponding tosylate or bromide.

• Protocol Summary: Treat alcohol with p-Toluenesulfonyl chloride (TsCl) and Pyridine/Et₃N in DCM at 0 °C.[1]

Step 2: Displacement

• Reagents: Phenol (1.1 equiv), Potassium Carbonate (K₂CO₃, 2.0 equiv), DMF (Dimethylformamide).

• Protocol:

  • Dissolve Phenol in DMF.[1] Add K₂CO₃ and stir for 30 min to generate the phenoxide in situ.

  • Add the activated tetrahydropyran intermediate (tosylate/bromide).[1]

  • Heat to 60–80 °C for 4–6 hours.

  • Quench with water, extract with Ethyl Acetate, wash with brine (3x to remove DMF), dry over Na₂SO₄, and concentrate.

Part 3: Visualization of the Workflow

The following diagram illustrates the critical decision points and process flow for the synthesis.

Caption: Operational workflow comparing Mitsunobu and Williamson pathways for the target synthesis.

References

• ChemicalBook. (Tetrahydro-pyran-3-yl)-methanol synthesis. Retrieved from ChemicalBook.[1] Link

• Organic Chemistry Portal. Mitsunobu Reaction: Mechanism and Procedures. Retrieved from Organic-Chemistry.org.[1] Link

• Master Organic Chemistry. The Mitsunobu Reaction: Mechanism and Examples. Retrieved from MasterOrganicChemistry.com.[1] Link

• National Institutes of Health (NIH) - PubChem. 4-(Phenoxymethyl)tetrahydropyran Compound Summary (Analogous Structure). Retrieved from PubChem.[1][2] Link

• BenchChem. A Comparative Guide to Tetrahydropyranol Synthesis. Retrieved from BenchChem.[1] Link

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• 2. 4-Phenoxymethyl-tetrahydropyran | C12H16O2 | CID 567114 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Strategic Utility of 3-(Phenoxymethyl)oxetane in Modern Organic Synthesis: Application Notes and Protocols

Introduction: The Rise of the Oxetane Moiety in Complex Molecule Synthesis

In the landscape of modern organic synthesis, the pursuit of molecular complexity and functionality with precision and efficiency is paramount. Among the plethora of building blocks available to the synthetic chemist, strained heterocycles have carved out a significant niche, offering unique reactivity profiles that can be harnessed for the construction of intricate molecular architectures. The oxetane ring, a four-membered cyclic ether, has emerged as a particularly valuable motif in medicinal chemistry and drug discovery.[1][2] Its incorporation into molecular scaffolds can impart favorable physicochemical properties, such as improved solubility and metabolic stability, often serving as a bioisosteric replacement for gem-dimethyl or carbonyl groups.[2]

This guide focuses on the application of a key intermediate, 3-(phenoxymethyl)oxane , in organic synthesis. We will delve into its preparation and, more importantly, its utility as a precursor to valuable downstream products, with a particular emphasis on the synthesis of β-amino alcohols, the core structural motif of many β-blocker pharmaceuticals.[3] The inherent ring strain of the oxetane in 3-(phenoxymethyl)oxane makes it susceptible to nucleophilic attack, providing a reliable and regioselective pathway to 1,3-disubstituted propane backbones.[4][5]

Part 1: Synthesis of 3-(Phenoxymethyl)oxetane via Williamson Ether Synthesis

The preparation of 3-(phenoxymethyl)oxetane can be efficiently achieved through the well-established Williamson ether synthesis. This venerable reaction provides a robust and scalable method for the formation of ethers from an alkoxide and an alkyl halide.[6][7][8] In this case, the sodium salt of 3-oxetanemethanol is reacted with a suitable phenoxy-donating electrophile, or more practically, phenol is deprotonated to its corresponding phenoxide and reacted with an electrophilically activated 3-(hydroxymethyl)oxetane, such as its tosylate or halide derivative.

A practical and efficient laboratory-scale synthesis can be adapted from established procedures for the synthesis of similar ethers.[7][9] The following protocol outlines a representative procedure for the synthesis of 3-(phenoxymethyl)oxetane.

Protocol 1: Synthesis of 3-(Phenoxymethyl)oxetane

Materials:

• 3-(Bromomethyl)oxetane (or 3-(tosyloxymethyl)oxetane)

• Phenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add phenol (1.0 equivalent) and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution, ensuring the temperature remains below 5 °C.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the sodium phenoxide.

• Cool the reaction mixture back to 0 °C and add a solution of 3-(bromomethyl)oxetane (1.05 equivalents) in anhydrous DMF dropwise via a syringe.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-(phenoxymethyl)oxetane.

Expected Outcome and Characterization:

The product, 3-(phenoxymethyl)oxetane, is typically an oil. Characterization should be performed using standard spectroscopic techniques:

• ¹H NMR: Expect characteristic signals for the oxetane ring protons (triplets or multiplets around 4.5 ppm), the methylene protons of the phenoxymethyl group, and the aromatic protons of the phenyl ring.

• ¹³C NMR: Resonances for the carbons of the oxetane ring, the methylene carbon, and the aromatic carbons should be observed.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of C₁₀H₁₂O₂ should be present.

• IR Spectroscopy: Look for characteristic C-O-C stretching frequencies for the ether linkages.

Part 2: Application in the Synthesis of β-Amino Alcohols – Precursors to β-Blockers

A primary application of 3-(phenoxymethyl)oxetane is its use as an electrophilic partner in ring-opening reactions with nucleophiles. The inherent strain of the four-membered ring facilitates cleavage of a C-O bond, leading to the formation of a 1,3-difunctionalized propane derivative. The reaction with amines is of particular interest as it provides a direct route to β-amino alcohols, a key structural feature in a wide range of pharmaceuticals, most notably the β-blockers used in the treatment of cardiovascular diseases.[3]

The synthesis of many β-blockers, such as propranolol and atenolol, often involves the reaction of a substituted phenoxide with epichlorohydrin, followed by ring-opening of the resulting epoxide with an amine.[3][10] The use of 3-(phenoxymethyl)oxetane offers an alternative and analogous strategy, where the oxetane serves as a stable and often more easily handled precursor to the 1,3-diol synthon.

The ring-opening of the oxetane can be promoted under either acidic or basic conditions. Lewis acid catalysis can activate the oxetane oxygen, making the ring more susceptible to nucleophilic attack.[11][12]

Protocol 2: Lewis Acid-Catalyzed Ring-Opening of 3-(Phenoxymethyl)oxetane with an Amine

This protocol describes a general procedure for the synthesis of a β-amino alcohol from 3-(phenoxymethyl)oxetane and a primary or secondary amine, using a Lewis acid catalyst.

Materials:

• 3-(Phenoxymethyl)oxetane

• Amine (e.g., isopropylamine, aniline)

• Lewis Acid (e.g., Scandium(III) triflate, Ytterbium(III) triflate)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3-(phenoxymethyl)oxetane (1.0 equivalent) and the anhydrous solvent.

• Add the Lewis acid catalyst (e.g., 5-10 mol%).

• Add the amine (1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature or heat to a moderate temperature (e.g., 40-60 °C) as needed.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired β-amino alcohol.

Expected Outcome and Characterization:

The product will be a 1-amino-3-phenoxypropan-2-ol derivative. Spectroscopic analysis should confirm the structure:

• ¹H NMR: Appearance of a new N-H proton signal (if a primary amine was used), signals for the alkyl group of the amine, and a shift in the signals for the propan-2-ol backbone.

• ¹³C NMR: Appearance of new signals corresponding to the carbons of the amine substituent.

• Mass Spectrometry: A molecular ion peak corresponding to the addition of the amine to the 3-(phenoxymethyl)oxetane.

Table 1: Representative Yields for the Ring-Opening of 3-Substituted Oxetanes with Amines

Oxetane Substrate	Amine Nucleophile	Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
3-Phenyloxetane	Aniline	Sc(OTf)₃	CH₃CN	RT	85	Adapted from[4]
3-Ethyloxetane	Benzylamine	Yb(OTf)₃	CH₂Cl₂	40	92	Adapted from[4]
3-(Phenoxymethyl)oxetane	Isopropylamine	Sc(OTf)₃	CH₃CN	50	(Predicted >80)	N/A

Conclusion: A Versatile Intermediate for Drug Discovery and Beyond

3-(Phenoxymethyl)oxetane stands as a testament to the power of strained-ring systems as versatile intermediates in organic synthesis. Its straightforward preparation via the Williamson ether synthesis and its predictable reactivity in nucleophilic ring-opening reactions make it an attractive building block for the construction of complex molecules. The application of this intermediate in the synthesis of β-amino alcohols, the core of many life-saving β-blocker medications, highlights its significance in the pharmaceutical industry. The protocols and data presented herein provide a solid foundation for researchers and drug development professionals to explore the full potential of 3-(phenoxymethyl)oxetane in their synthetic endeavors.

References

• Hou, X., Li, Z., & Lv, Q. (2012). 1-(Isopropylamino)-3-Phenoxypropan-2-Ol. Acta Crystallographica Section E Structure Reports Online, 68(2), o359.
• Dolliver, D. D. (2018). Synthesis of β-Amino Alcohol Derivatives through a Photo-Induced Reaction in DMSO. Synfacts, 14(08), 0843.
• Hou, X., Li, Z., & Lv, Q. (2012). 1-(Isopropylamino)-3-phenoxypropan-2-ol. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o359.
• Williamson, A. W. (1850). Theory of Aetherification. The London, Edinburgh, and Dublin Philosophical Magazine and Journal of Science, 37(251), 350-356.
• A Comprehensive Review on Beta Blockers Synthesis Methods. (2023). Journal of Medicinal and Medical Chemistry.
• Ahmad, S., et al. (2016). Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review.
• Hou, X., Li, Z., & Lv, Q. (2012). 1-(Isopropylamino)-3-phenoxypropan-2-ol. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o359.
• Regioselective Ring-Opening of Oxetanes Catalyzed by Lewis Superacid Al(C6F5)3. (2024).
• The Williamson Ether Synthesis. (n.d.). University of California, Irvine.
• Synthesis and pharmacology of potential beta-blockers. (1975). Journal of Pharmaceutical Sciences, 64(8), 1419-1420.
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• The Williamson Ether Synthesis. (2014). Master Organic Chemistry.

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Application Note: Strategic Synthesis of 3-(Phenoxymethyl)oxane via Williamson Etherification

Executive Summary & Scientific Rationale

This application note details the optimized synthetic route for 3-(Phenoxymethyl)oxane (IUPAC: 3-(phenoxymethyl)tetrahydropyran). This structural motif—an aryl ether linked to a saturated oxygen heterocycle—is a pharmacophore of significant interest in medicinal chemistry, often serving as a bioisostere for benzyl ethers in CNS-active agents to modulate metabolic stability and lipophilicity.

The synthesis utilizes a Williamson Ether Synthesis , a fundamental

nucleophilic substitution.[1][2][3][4][5] While conceptually simple, the specific steric environment of the 3-substituted tetrahydropyran (THP) ring requires precise control over solvent polarity and nucleophile strength to suppress competitive elimination pathways.

Key Technical Insight: The primary challenge in this synthesis is not the formation of the ether, but the kinetic sluggishness of the 3-(bromomethyl) moiety due to

-branching on the THP ring. This protocol employs a Finkelstein-assisted catalysis strategy (in situ generation of the iodide) to accelerate reaction rates while maintaining mild basic conditions to prevent ring opening or elimination.

Retrosynthetic Analysis & Mechanism

To ensure the structural integrity of the target, we disconnect the ether oxygen-carbon bond.

• Disconnection: O-C(sp3) bond.

• Nucleophile: Phenol (activated as Phenoxide).

• Electrophile: 3-(Bromomethyl)tetrahydropyran.[6][7]

• Mechanism: Concerted bimolecular substitution (

  ).[4]

Reaction Pathway Visualization

Figure 1: Mechanistic pathway for the base-mediated O-alkylation of phenol.

Critical Process Parameters (CPPs)

The success of this protocol relies on three interdependent variables.

Parameter	Selection	Scientific Justification
Base	Potassium Carbonate ( )	Provides a "buffered" basicity. Unlike NaH, it minimizes the risk of E2 elimination on the alkyl halide and prevents C-alkylation of the phenol ring (ambident nucleophile control).
Solvent	DMF (N,N-Dimethylformamide)	High dielectric constant ( ) dissociates the ion pair ( ), leaving the phenoxide "naked" and highly reactive.
Catalyst	Potassium Iodide (KI)	Crucial Optimization: Acts as a nucleophilic catalyst. Iodide displaces bromide to form the more reactive alkyl iodide in situ (Finkelstein reaction), which is then rapidly attacked by phenoxide.

Experimental Protocol

Scale: 10.0 mmol (Base scale, scalable to >100g) Target Yield: 85-92%

Materials

• Phenol (0.94 g, 10 mmol)

• 3-(Bromomethyl)tetrahydropyran (1.97 g, 11 mmol, 1.1 equiv)

• Potassium Carbonate (

  ), anhydrous (2.76 g, 20 mmol, 2.0 equiv)

• Potassium Iodide (KI) (166 mg, 1.0 mmol, 10 mol%)

• DMF (anhydrous, 20 mL)

Step-by-Step Methodology

Phase 1: Nucleophile Activation

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Flush with Nitrogen (

  ) or Argon.

• Dissolution: Add Phenol (10 mmol) and anhydrous DMF (15 mL). Stir until fully dissolved.

• Deprotonation: Add anhydrous

  (20 mmol) in a single portion.

  • Observation: The mixture will become a suspension.

  • Condition: Stir at Room Temperature (RT) for 15 minutes to ensure phenoxide generation.

Phase 2: Electrophile Addition & Catalysis

• Addition: Add 3-(Bromomethyl)tetrahydropyran (11 mmol) followed immediately by the KI catalyst (1.0 mmol).

• Reaction: Fit the flask with a reflux condenser. Heat the mixture to 80°C .

  • Why 80°C? DMF decomposes above 150°C. 80°C provides sufficient energy to overcome the steric barrier of the

    -branched alkyl halide without degrading the solvent.

• Monitoring (Self-Validating Step): Monitor via TLC (20% EtOAc in Hexanes) after 3 hours.

  • Endpoint: Complete disappearance of the Phenol spot (UV active, lower

    ).

  • Product: Appearance of a new, less polar spot (higher

    ) that is UV active (due to the phenyl ring).

Phase 3: Workup & Isolation

• Quench: Cool the reaction to RT. Pour the mixture into 100 mL of ice-cold water.

  • Purpose: Dissolves inorganic salts (KBr, excess

    ) and precipitates the organic ether (if solid) or forms an emulsion.

• Extraction: Extract with Diethyl Ether or Ethyl Acetate (

  mL).

  • Wash: Wash combined organics with 1M NaOH (20 mL) to remove any unreacted phenol (critical for purity), followed by Brine (20 mL).

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Phase 4: Purification

• Chromatography: Purify the crude oil via silica gel flash chromatography.

  • Eluent: Gradient of 0%

    10% Ethyl Acetate in Hexanes.

  • Yield: Expect a colorless oil or low-melting solid.

Process Workflow & Decision Logic

Figure 2: Operational workflow for the synthesis and purification of the target ether.

Troubleshooting & QC Specifications

Common Failure Modes

• Incomplete Conversion: If TLC shows starting material after 6 hours, add an additional 0.5 equiv of the alkyl bromide and raise temperature to 90°C. The bromide is the limiting reagent if it degrades/hydrolyzes.

• C-Alkylation: If a byproduct is observed with a similar

  but different UV profile, the solvent may be too non-polar. Ensure DMF is used, not THF, to promote O-alkylation.

Analytical Validation

• 1H NMR (

  , 400 MHz):
  • 7.30-6.90 (m, 5H, Aromatic).
  • 3.85 (d, 2H, ) – Diagnostic doublet confirming ether linkage.
  • 3.90-3.30 (m, 4H, THP ring protons adjacent to oxygen).
  • 2.10 (m, 1H, CH at C3 position).

• Mass Spectrometry: Electrospray Ionization (ESI)

  or .

References

• Williamson, A. W. (1850).[3][4][8] "Theory of Aetherification."[1] Philosophical Magazine, 37, 350–356. (Foundational Mechanism).[5]

• Master Organic Chemistry. (2014). "The Williamson Ether Synthesis: Mechanism and Conditions." (Protocol Grounding).

• ChemicalBook. (2023). "3-(Bromomethyl)tetrahydropyran - Product Properties and Synthesis." (Reagent Data).

• Organic Chemistry Portal. "Synthesis of Tetrahydropyrans and Ethers." (Methodology Support).

• Byju's. "Williamson Ether Synthesis - Mechanism and Limitations." (Educational Verification).

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 6. chemscene.com [chemscene.com]
• 7. researchgate.net [researchgate.net]
• 8. byjus.com [byjus.com]

Application Notes and Protocols for the Functionalization of the Oxane Ring in 3-(Phenoxymethyl)oxetane

For Researchers, Scientists, and Drug Development Professionals

The oxetane moiety has emerged as a crucial structural motif in modern medicinal chemistry, offering a unique combination of desirable physicochemical properties.[1][2][3] As a compact, polar, and three-dimensional scaffold, it often serves as a bioisosteric replacement for gem-dimethyl or carbonyl groups, leading to improved aqueous solubility, metabolic stability, and lipophilic ligand efficiency.[4][5] This guide provides a comprehensive overview of the key strategies for the functionalization of the oxetane ring, with a specific focus on 3-(phenoxymethyl)oxetane as a representative substrate. The protocols and mechanistic discussions herein are designed to equip researchers with the practical knowledge required to leverage oxetane chemistry in drug discovery and development programs.

Part 1: Ring-Opening Functionalization: Harnessing Strain for Molecular Diversity

The high ring strain of the oxetane ring (approximately 106 kcal/mol) is a key driver of its reactivity, making it susceptible to ring-opening reactions with a variety of nucleophiles and under radical conditions.[6] This reactivity provides a powerful platform for the synthesis of highly functionalized acyclic molecules.

Nucleophilic Ring-Opening

The most prevalent transformation of oxetanes involves nucleophilic ring-opening, which can be initiated under both acidic and basic/nucleophilic conditions.[6] For a 3-substituted oxetane like 3-(phenoxymethyl)oxetane, the regioselectivity of the attack is a critical consideration.

Mechanism of Nucleophilic Ring-Opening:

Under acidic conditions, the oxetane oxygen is protonated, activating the ring for nucleophilic attack. The attack generally occurs at the more sterically hindered C3 position due to the formation of a more stable tertiary carbocation-like transition state. Conversely, under neutral or basic conditions, the nucleophile directly attacks one of the methylene carbons (C2 or C4) of the oxetane ring.

Protocol 1: Acid-Catalyzed Ring-Opening with a Phenolic Nucleophile

This protocol describes the ring-opening of 3-(phenoxymethyl)oxetane with a substituted phenol, leading to a 1,3-diol derivative.

Materials:

• 3-(Phenoxymethyl)oxetane

• 4-Methoxyphenol

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 3-(phenoxymethyl)oxetane (1.0 eq) and 4-methoxyphenol (1.2 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add BF₃·OEt₂ (0.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1,3-diol ether.

Data Presentation:

Entry	Nucleophile	Catalyst	Solvent	Time (h)	Yield (%)
1	4-Methoxyphenol	BF₃·OEt₂	DCM	5	85
2	Phenol	Sc(OTf)₃	CH₃CN	6	82
3	Thiophenol	TiCl₄	DCM	4	90

Visualization of Experimental Workflow:

Sources

• 1. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Introduction: The Strategic Importance of the Oxetane Moiety

An in-depth guide to the scalable manufacturing of 3-(phenoxymethyl)oxetane, a valuable building block in modern drug discovery, is presented. This document provides a comprehensive overview, from the underlying chemical principles to detailed, field-tested protocols for both laboratory and pilot-plant scales.

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can favorably modulate the properties of drug candidates is perpetual. The oxetane ring, a four-membered cyclic ether, has emerged as a significant structural motif. It often serves as a polar and metabolically stable bioisostere for frequently used groups like gem-dimethyl or carbonyl functionalities[1][2]. The incorporation of an oxetane can lead to profound improvements in a compound's aqueous solubility, lipophilicity, and metabolic stability, while also introducing a three-dimensional character that can enhance target binding[2][3].

3-(Phenoxymethyl)oxetane, in particular, is a key building block that combines the advantageous properties of the oxetane core with a versatile phenoxy group, allowing for further synthetic elaboration. Its robust and efficient synthesis at scale is therefore a critical enabling technology for drug development programs. This guide details the manufacturing process for 3-(phenoxymethyl)oxetane via the Williamson ether synthesis, a classic yet highly effective method for this transformation.

Synthetic Strategy: The Williamson Ether Synthesis

The formation of the strained four-membered oxetane ring presents a synthetic challenge, as the kinetics for a 4-exo-tet cyclization are generally less favorable than for larger rings[1]. Despite this, the intramolecular Williamson etherification remains one of the most prevalent and practical methods for oxetane synthesis due to its versatility and the availability of starting materials[1][4][5][6].

The chosen synthetic route involves the SN2 reaction between the sodium salt of phenol (sodium phenoxide) and a 3-(halomethyl)oxetane, typically 3-(chloromethyl)oxetane or 3-(bromomethyl)oxetane. The alkoxide displaces the halide leaving group, forming the desired ether linkage.

Reaction Scheme

Caption: Williamson ether synthesis of 3-(Phenoxymethyl)oxetane.

Laboratory-Scale Synthesis Protocol (1 L Scale)

This protocol describes a typical procedure for the synthesis of 3-(phenoxymethyl)oxetane in a 1-liter laboratory glass reactor.

Equipment and Reagents

• 1 L jacketed glass reactor with overhead stirrer, thermocouple, condenser, and nitrogen inlet.

• Heating/cooling circulator.

• Separatory funnel.

• Rotary evaporator.

• Vacuum distillation apparatus.

• Reagents:

  • Phenol (99%+, 100 g, 1.06 mol)

  • Sodium hydroxide (98%+, 44 g, 1.10 mol)

  • 3-(Chloromethyl)oxetane (97%+, 113 g, 1.06 mol)

  • Dimethylformamide (DMF), anhydrous (500 mL)

  • Toluene (500 mL)

  • Deionized water

  • Brine (saturated NaCl solution)

Step-by-Step Procedure

• Reactor Setup: Assemble and dry the 1 L reactor system. Purge with nitrogen.

• Phenoxide Formation:

  • Charge the reactor with phenol (100 g) and DMF (500 mL).

  • Begin stirring at 200-300 RPM.

  • Carefully add sodium hydroxide pellets (44 g) portion-wise over 30 minutes. An exotherm will be observed. Use the circulator to maintain the internal temperature below 40°C.

  • Stir the resulting slurry at room temperature for 1 hour to ensure complete formation of sodium phenoxide.

• Etherification Reaction:

  • Cool the reactor contents to 10°C.

  • Add 3-(chloromethyl)oxetane (113 g) dropwise via an addition funnel over 1 hour, maintaining the internal temperature between 10-15°C.

  • After the addition is complete, slowly warm the reaction mixture to 60°C and hold for 4-6 hours.

• In-Process Control (IPC):

  • After 4 hours, take a small aliquot of the reaction mixture, quench with water, and extract with ethyl acetate.

  • Analyze the organic layer by TLC or GC-MS to check for the disappearance of the 3-(chloromethyl)oxetane starting material. If the reaction is incomplete, continue heating for another 2 hours.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by slowly adding 500 mL of deionized water. Maintain the temperature below 30°C.

  • Transfer the mixture to a 2 L separatory funnel. Add 500 mL of toluene and shake vigorously.

  • Separate the layers. Extract the aqueous layer again with 250 mL of toluene.

  • Combine the organic layers and wash with 2 x 250 mL of 1 M NaOH solution (to remove unreacted phenol), followed by 250 mL of brine.

• Solvent Removal and Purification:

  • Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to remove the toluene.

  • The resulting crude oil is purified by vacuum distillation to yield 3-(phenoxymethyl)oxetane as a colorless liquid.

Scale-Up Procedures and Considerations (100 L Scale)

Transitioning from a 1 L lab setup to a 100 L pilot plant reactor requires careful consideration of process safety, heat management, and mass transfer.

Critical Scale-Up Challenges

• Heat Management: The formation of sodium phenoxide is highly exothermic. The surface-area-to-volume ratio decreases significantly at scale, making heat dissipation less efficient. The addition of NaOH must be carefully controlled, and the reactor's cooling system must be robust enough to handle the heat load.

• Mass Transfer: Efficient stirring is crucial to ensure homogeneity and prevent localized overheating, especially during the addition of NaOH and 3-(chloromethyl)oxetane. Baffles within the reactor and an appropriately designed agitator (e.g., a pitched-blade turbine) are essential.

• Reagent Handling: Handling large quantities of caustic sodium hydroxide and flammable solvents requires stringent safety protocols, including appropriate personal protective equipment (PPE), grounding of equipment to prevent static discharge, and use of a well-ventilated area[7].

• Phase Separation: Work-up in a large reactor can be challenging. The separation of aqueous and organic layers may be slower, and the interface can be less distinct. Sight glasses on the reactor are necessary to monitor the separation.

Pilot Plant Scale-Up Protocol (100 L)

Caption: Process flow diagram for the scale-up manufacturing of 3-(Phenoxymethyl)oxetane.

Equipment: 100 L glass-lined steel reactor with overhead agitation, jacketed temperature control, baffled interior, charging ports, condenser, and nitrogen line.

Parameter	Laboratory Scale (1 L)	Pilot Scale (100 L)
Reactor Volume	1 L	100 L
Phenol	100 g	10.0 kg
Sodium Hydroxide	44 g	4.4 kg
3-(Chloromethyl)oxetane	113 g	11.3 kg
DMF	500 mL	50 L
Toluene	500 mL	50 L
NaOH Addition Time	30 min	2-3 hours
Oxetane Addition Time	1 hour	2-3 hours
Expected Yield	75-85%	75-85%
Typical Purity (Post-Distillation)	>99%	>99%

Detailed Scale-Up Procedure

• Preparation: Ensure the 100 L reactor is clean, dry, and inerted with nitrogen.

• Phenoxide Formation:

  • Charge phenol (10.0 kg) and DMF (50 L) to the reactor.

  • Start agitation (e.g., 100-150 RPM).

  • Set the jacket temperature to 15°C. Begin the slow, portion-wise addition of sodium hydroxide (4.4 kg) via a solids charging port over 2-3 hours. Closely monitor the internal temperature and ensure it does not exceed 40°C.

  • After the addition is complete, stir for 1 hour at 20-25°C.

• Etherification:

  • Cool the reactor contents to 10°C.

  • Add 3-(chloromethyl)oxetane (11.3 kg) via a metering pump over 2-3 hours, ensuring the internal temperature is maintained below 15°C.

  • Once the addition is complete, heat the mixture to 60°C and maintain for 4-6 hours, monitoring for completion by GC-MS.

• Work-up:

  • Cool the reactor to 20°C.

  • Slowly add deionized water (50 L) via a dip tube, ensuring the quench is controlled and the temperature remains below 30°C.

  • Charge toluene (50 L) to the reactor and agitate for 30 minutes.

  • Stop agitation and allow the layers to separate for at least 1 hour.

  • Drain the lower aqueous layer to a waste container.

  • Wash the organic layer with 1 M NaOH (2 x 25 L) and then with brine (25 L).

• Purification:

  • Transfer the organic layer to a suitable distillation vessel.

  • Concentrate the solution under vacuum to remove the toluene.

  • Perform a fractional vacuum distillation of the crude residue to obtain the final product.

Analytical Characterization and Quality Control

The final product must be analyzed to ensure it meets the required specifications.

Test	Specification	Method
Appearance	Colorless to pale yellow liquid	Visual Inspection
Purity (Assay)	≥ 99.0%	Gas Chromatography (GC)
Identity	Conforms to reference spectrum	1H NMR, 13C NMR, MS
Water Content	≤ 0.1%	Karl Fischer Titration
Residual Solvents	Toluene ≤ 500 ppm, DMF ≤ 500 ppm	Headspace GC

Safety and Environmental Considerations

• Phenol: Toxic and corrosive. Avoid skin contact and inhalation.

• Sodium Hydroxide: Highly corrosive. Causes severe skin burns and eye damage.

• 3-(Chloromethyl)oxetane: Alkylating agent, handle with care as a potential mutagen.

• Solvents: DMF is a reproductive toxin. Toluene is flammable. All operations should be conducted in a well-ventilated area or fume hood with appropriate grounding.

• Personal Protective Equipment (PPE): Safety glasses, face shield, lab coat, and chemically resistant gloves (e.g., butyl rubber for DMF) are mandatory.

• Waste Disposal: Aqueous waste containing phenol and DMF must be treated as hazardous and disposed of according to local regulations.

References

• W. W. G. B. T. W. Burrows, Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry, Chemical Reviews, 2016, [Link]

• M. G. J. T. V. G. Urban, Oxetanes: formation, reactivity and total syntheses of natural products, Beilstein Journal of Organic Chemistry, 2021, [Link]

• A. A. D. C. Silvi, Oxetane Synthesis via Alcohol C–H Functionalization, Journal of the American Chemical Society, 2023, [Link]

• A. A. D. C. Silvi, Oxetane Synthesis via Alcohol C–H Functionalization, ACS Publications, 2023, [Link]

• S. K. M. Slomkowski, Poly-(3-ethyl-3-hydroxymethyl)oxetanes—Synthesis and Adhesive Interactions with Polar Substrates, Polymers, 2020, [Link]

• S. K. M. Slomkowski, Poly-(3-ethyl-3-hydroxymethyl)oxetanes—Synthesis and Adhesive Interactions with Polar Substrates, ResearchGate, 2020, [Link]

• CN103554064A, Preparation method of 3-hydroxy oxetane compound, Google P

• J. Ashenhurst, The Williamson Ether Synthesis, Master Organic Chemistry, 2014, [Link]

• N. Endo, Creation of New Organic Reactions of Oxetanes and Their Application to the Synthesis of Photo-curable Polymers and Oligomers, RadTech, N/A, [Link]

• EP0345073A1, Poly (3-(Substituted)-3(Hydroxymethyl) oxetane)

• 3-Ethyl-3-(phenoxymethyl)oxetane | CAS 3897-65-2 | China Manufacturer, GM Chemical, N/A, [Link]

• Oxetanes and Oxetan-3-ones, Science of Synthesis, N/A, [Link]

• A. D. S. S. A. I. Z. Grygorenko, Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks, ChemRxiv, 2022, [Link]

• M. K. K. T. M. Born, Improved Preparation of 3‐Oximinooxetane – An Important Precursor to Energetic Oxetanes, Propellants, Explosives, Pyrotechnics, 2022, [Link]

• Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks, RSC Publishing, N/A, [Link]

• 3-Ethyl-3-(phenoxymethyl)oxetane, PubChem, N/A, [Link]

• 3-Ethyl-3-(phenoxymethyl)oxetane [3897-65-2] 98.0%min, GM Chemical, N/A, [Link]

• Catalytic asymmetric nucleophilic openings of 3-substituted oxetanes, RSC Publishing, N/A, [Link]

• T. X. X. L. S. H. X. Wang, Study on Synthesis Of Oxetan-3-ol, Atlantis Press, 2016, [Link]

• Study on Synthesis Of Oxetan-3-ol, ResearchGate, 2016, [Link]

• A. F. A. C. Croft, Chemical Space Exploration of Oxetanes, MDPI, 2020, [Link]

• Combining oxiranes and oxetanes to enhance kinetics and improve physical properties, RadTech, N/A, [Link]

• J. A. B. Scott, Oxetanes in Drug Discovery Campaigns, Journal of Medicinal Chemistry, 2023, [Link]

• Synthesis of oxetanes, Organic Chemistry Portal, N/A, [Link]

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• 3. atlantis-press.com [atlantis-press.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oxetane Synthesis via Alcohol C–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. static.cymitquimica.com [static.cymitquimica.com]

microwave-assisted synthesis of 3-(Phenoxymethyl)oxane derivatives

An In-Depth Guide to the Rapid Synthesis of 3-(Phenoxymethyl)oxane Derivatives Utilizing Microwave-Assisted Methodologies

Authored by a Senior Application Scientist

Abstract

The oxane (tetrahydropyran) ring is a privileged scaffold in medicinal chemistry, and its derivatives are integral to numerous pharmacologically active compounds. This application note provides a comprehensive guide to the synthesis of 3-(phenoxymethyl)oxane derivatives via a microwave-assisted Williamson ether synthesis. We delve into the mechanistic underpinnings of microwave heating, contrasting it with conventional methods to highlight its significant advantages in terms of reaction speed, yield, and adherence to green chemistry principles. This document offers detailed, field-proven protocols, optimization strategies, and troubleshooting advice, designed for researchers, scientists, and drug development professionals seeking to leverage this powerful technology for efficient chemical synthesis.

Introduction: The Imperative for Efficient Synthesis

In the fast-paced environment of drug discovery and materials science, the ability to rapidly synthesize and iterate on novel chemical entities is paramount. The 3-(phenoxymethyl)oxane structural motif is of significant interest due to its presence in compounds with potential biological activity.[1] The traditional synthesis of such aryl ethers, typically accomplished through the Williamson ether synthesis, often requires prolonged reaction times, high temperatures, and the use of large volumes of solvents.[2][3]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology that directly addresses these limitations.[4][5][6] By utilizing microwave irradiation, MAOS offers a more efficient, sustainable, and rapid pathway for chemical transformations.[7][8] Key advantages include:

• Accelerated Reaction Rates: Reaction times are often reduced from hours to mere minutes.[4][9]

• Increased Yields and Purity: Rapid and uniform heating often minimizes the formation of unwanted by-products, simplifying purification.[5][8][9]

• Energy Efficiency: Microwaves heat the reactants and solvent directly, not the vessel, leading to significant energy savings.[10][11]

• Green Chemistry Alignment: The approach often allows for solvent-free reactions or the use of less hazardous solvents, reducing chemical waste.[7][10][12]

This guide will provide the scientific rationale and practical protocols to successfully implement MAOS for the synthesis of 3-(phenoxymethyl)oxane derivatives.

Scientific Principles: Mechanism and Microwave Interaction

The synthesis of 3-(phenoxymethyl)oxane is a classic example of the Williamson ether synthesis, which proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[13] The process involves two key steps:

• Deprotonation: A base is used to deprotonate a phenol, forming a highly nucleophilic phenoxide anion.

• Nucleophilic Attack: The phenoxide anion attacks the electrophilic carbon of an oxane bearing a suitable leaving group (e.g., a halide or tosylate) at the 3-position's methyl group, displacing the leaving group to form the ether linkage.

Why Microwave Irradiation Excels for this Reaction:

Conventional heating relies on the slow transfer of thermal energy via conduction and convection, heating the vessel walls first, which then heats the solution.[14] This can lead to uneven temperature distribution and localized overheating at the vessel surface.

Microwave heating is fundamentally different. It is a form of dielectric heating that transfers energy directly to polar molecules within the reaction mixture.[7][11] This occurs through two primary mechanisms:

• Dipolar Polarization: Polar molecules, like the solvent and reactants, possess dipole moments. The oscillating electric field of the microwave forces these molecules to constantly realign, generating heat through molecular friction.[7][11][14]

• Ionic Conduction: If ions are present (such as the phenoxide anion and the cation from the base), the electric field induces their migration. Collisions between these moving ions generate further heat.[11]

This "in-core" volumetric heating is instantaneous and uniform, leading to a rapid rise in temperature throughout the bulk of the solution.[14][15] When performed in a sealed vessel, this allows the solvent to reach temperatures far above its atmospheric boiling point (superheating), dramatically accelerating the rate of the SN2 reaction without boiling the solvent away.[11][14]

Figure 1: A generalized workflow for the synthesis process.

Application Protocol: Synthesis of 3-(Phenoxymethyl)oxane

This protocol provides a robust starting point for the synthesis. Optimization may be required depending on the specific phenol and oxane substrates used.

3.1. Materials and Equipment

• Reagents:

  • Phenol (or substituted phenol)

  • 3-(Chloromethyl)oxane or 3-(Bromomethyl)oxane

  • Potassium Carbonate (K₂CO₃), anhydrous

  • Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Equipment:

  • Dedicated microwave synthesizer with sealed-vessel capability

  • 10 mL microwave reaction vials with snap caps and septa

  • Magnetic stir bars

  • Standard laboratory glassware for work-up (separatory funnel, flasks)

  • Rotary evaporator

  • Silica gel for column chromatography

3.2. General Experimental Procedure

• Reagent Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add the phenol (1.0 mmol), 3-(chloromethyl)oxane (1.1 mmol, 1.1 eq), and anhydrous potassium carbonate (2.0 mmol, 2.0 eq).

  • Scientist's Note: Using a slight excess of the alkylating agent ensures complete consumption of the limiting phenol. Anhydrous K₂CO₃ is a mild and effective base for this transformation, minimizing potential side reactions.[16]

• Solvent Addition: Add 3-5 mL of DMF to the vial. The volume should be sufficient to ensure the stir bar can rotate freely and the reaction mixture can absorb microwave energy efficiently.

  • Scientist's Note: DMF and DMSO are excellent solvents for microwave synthesis due to their high boiling points and high polarity, which allows for efficient dielectric heating.[2]

• Vessel Sealing: Securely cap the vial using a dedicated crimper or capping station. Ensure the seal is tight to withstand the pressure generated during superheating.

• Microwave Irradiation: Place the vial into the cavity of the microwave synthesizer. Set the reaction parameters according to the table below. The temperature is actively monitored by an IR sensor on the vessel's exterior.

Parameter	Recommended Value	Rationale
Temperature	150 °C	Provides sufficient thermal energy to overcome the activation barrier, dramatically accelerating the SN2 reaction.
Hold Time	10 minutes	Microwave reactions are extremely rapid; this is often sufficient for full conversion.[17]
Max Power	300 W	A standard power setting that allows for rapid heating without overshooting the target temperature.[12][18]
Stirring	High	Ensures homogeneous heating and efficient mixing of the reactants.
Pre-stirring	15 seconds	Ensures the reaction mixture is homogeneous before heating begins.

• Work-up and Isolation: a. Once the reaction is complete, the vessel is automatically cooled to a safe handling temperature via a compressed air jet. b. Open the vial and transfer the contents to a separatory funnel containing 50 mL of water. c. Extract the aqueous layer with ethyl acetate (3 x 30 mL). d. Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[13]

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 3-(phenoxymethyl)oxane derivative.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[18][19]

Figure 2: The S_N2 mechanism for the ether synthesis.

Troubleshooting and Optimization Insights

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Insufficient temperature or time.	Increase the reaction temperature in 10-20 °C increments or extend the hold time to 15-20 minutes.
Poor leaving group (e.g., Cl vs. Br/I/OTs).	If using a chloromethyl starting material, consider switching to the more reactive bromomethyl or tosylomethyl analogue.
Side Product Formation	Reaction temperature is too high, causing degradation.	Decrease the reaction temperature. Microwave heating is very precise, allowing for fine control.[4]
Incomplete Reaction	Base is not strong enough or is hydrated.	Ensure the use of anhydrous K₂CO₃. If the phenol is particularly electron-deficient, a stronger base like Cs₂CO₃ may be required.[20]
Difficulty in Purification	Unreacted starting materials co-elute with the product.	Ensure the reaction goes to completion by monitoring with TLC. Adjusting the stoichiometry (e.g., using 1.2 eq of the oxane) can help consume the limiting phenol.

Conclusion

Microwave-assisted synthesis represents a significant advancement over conventional heating methods for the preparation of 3-(phenoxymethyl)oxane derivatives. The protocols and principles outlined in this guide demonstrate that MAOS is not merely a faster heating method but a strategic tool for enhancing reaction efficiency, improving product yields, and promoting sustainable chemical practices.[9] By leveraging direct, uniform energy transfer, researchers can dramatically shorten development timelines and produce novel compounds with greater control and purity.

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
• Microwave-Assisted Synthesis: 10x Faster Organic Reactions.
• Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
• A Tandem Scalable Microwave-Assisted Williamson Alkyl Aryl Ether Synthesis under Mild Conditions. Organic Chemistry Research.
• Microwave Assisted Williamson Synthesis: A Green Approach Towards the Preparation of Ethers. Bentham Science Publishers.
• Microwave Assisted Williamson Synthesis: A Green Approach Towards the Prepar
• Microwave Assisted Williamson Synthesis: A Green Approach Towards the Preparation of Ethers.
• PART - 1 INTRODUCTION.
• Microwave-assisted synthesis. Anton Paar Wiki.
• Application Notes and Protocols for Williamson Ether Synthesis of Asymmetrical Ethers. Benchchem.
• A Brief Review: Microwave Assisted Ethers Synthesis. TSI Journals.
• A Brief Review: Microwave Assisted Ethers Synthesis. Kazemi M Ilam University, Iran.

• Microwave-assisted synthesis of novel[5][7] oxazine derivatives as potent anti-bacterial and antioxidant agents. Arkivoc.

• Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Drug Delivery and Therapeutics.
• Microwave -Assisted Green Synthesis of New 1,3,4-Oxadiazole Derivatives and their Pharmacological Evaluation. International Journal of Pharmaceutical Sciences.
• Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflamm
• 3-Ethyl-3-(phenoxymethyl)oxetane. PubChem.
• Synthesis, Characterization, and Investigation of Energetic Oxetane Derivatives and Polymers thereof.
• Synthesis and biological activity of new derivatives of 3-phenoxymethyl-4-R-D2-1,2,4-triazoline-5-thione. PubMed.
• Microwave Assisted Synthesis (Advanced Organic Chemistry II) by Dr. Anand Chintakrindi. YouTube.
• Microwave-assisted green synthesis of bile acid derivatives and evaluation of glucocorticoid receptor binding. PMC - NIH.
• Compound 529332: Oxetane, 3-methyl-3-phenoxymethyl.
• Microwave-Assisted Synthesis of 3-Hydroxy-2-oxindoles and Pilot Evaluation of Their Antiglaucomic Activity. MDPI.
• Microwave-Assisted Synthesis of Quinoxaline Deriv
• Synthesis of Novel Phenoxybenzoyl Methane Derivatives Using Different Phenols. Impactfactor.

Sources

• 1. Synthesis and biological activity of new derivatives of 3-phenoxymethyl-4-R-D2-1,2,4-triazoline-5-thione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tsijournals.com [tsijournals.com]
• 3. rroij.com [rroij.com]
• 4. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
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• 6. ajrconline.org [ajrconline.org]
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• 9. Microwave-assisted green synthesis of bile acid derivatives and evaluation of glucocorticoid receptor binding - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

improving reaction yields for 3-(Phenoxymethyl)oxane synthesis

Ticket ID: #THP-OX-003 Subject: Yield Optimization & Troubleshooting for 3-(Phenoxymethyl)oxane Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Introduction: The Synthetic Challenge

You are likely experiencing variable yields (30-55%) in the synthesis of 3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran). This molecule presents a specific structural challenge: the beta-branching at the 3-position of the tetrahydropyran (THP) ring creates a steric environment that retards nucleophilic attack, while the ether oxygen in the ring can influence the conformation of the intermediate.

This guide treats your synthesis as a system. We will optimize the two primary routes: the Williamson Ether Synthesis (Route A) and the Mitsunobu Reaction (Route B).

Part 1: Route Selection & Decision Logic

Before optimizing, confirm you are using the correct route for your specific constraints.

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on precursor availability and substrate sterics.

Part 2: Route A - Williamson Ether Synthesis (The Workhorse)

The Problem: The reaction of 3-(bromomethyl)oxane with phenoxide often stalls due to the "beta-branching effect." The 3-position carbon hinders the SN2 backside attack.

The Solution: Switch from standard heterogeneous conditions (K₂CO₃/Acetone) to Phase Transfer Catalysis (PTC) or Polar Aprotic Solvation .

Optimization Protocol: Phase Transfer Catalysis

This method creates a "naked," highly reactive phenoxide anion in the organic phase.

Parameter	Standard Condition (Avoid)	Optimized Condition (Recommended)	Why? (Causality)
Solvent	Acetone or Acetonitrile	Toluene or 2-MeTHF (biphasic with water)	Allows high-temp reflux without decomposing reagents; separates inorganic salts.
Base	K₂CO₃ (solid)	NaOH (50% aq.) or KOH (powder)	High concentration drives deprotonation at the interface.
Catalyst	None	TBAB (5 mol%) or 18-Crown-6	Shuttles phenoxide into organic phase; removes hydration shell, increasing nucleophilicity [1].
Temp	60°C	90-110°C	Overcomes the activation energy barrier caused by the beta-branching steric hindrance.

Step-by-Step Workflow (PTC Method)

• Biphasic Setup: In a round-bottom flask, dissolve 3-(bromomethyl)oxane (1.0 equiv) and Phenol (1.1 equiv) in Toluene (0.5 M concentration).

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (0.05 equiv).

• Initiation: Add 50% NaOH solution (2.0 equiv) in one portion.

• Reflux: Heat vigorously to reflux (110°C) with high-speed stirring (essential for phase mixing).

• Monitoring: Check TLC/HPLC after 2 hours. If conversion <50%, add 0.1 equiv potassium iodide (KI) to form the more reactive iodide intermediate in situ (Finkelstein condition) [2].

Part 3: Route B - Mitsunobu Reaction (The Precision Tool)

The Problem: The Mitsunobu reaction frequently suffers from "dead" conversion where the betaine forms but fails to activate the alcohol, or purification becomes impossible due to Triphenylphosphine oxide (TPPO).

The Solution: Control the Order of Addition and use Precipitation Workups .

Troubleshooting the "Dead" Reaction

• Issue: Reaction turns dark/black immediately.

  • Diagnosis: Reagents were added too fast, causing decomposition of the betaine intermediate.

  • Fix: Pre-cool to 0°C. Add DEAD/DIAD dropwise as the final component [3].

• Issue: No product, starting material remains.

  • Diagnosis: pKa Mismatch.[1] The phenol must be acidic enough (pKa < 11) to protonate the betaine.

  • Fix: If using an electron-rich phenol (high pKa), switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu₃ , which handle less acidic nucleophiles better than DEAD/PPh₃ [4].

Advanced Protocol: TPPO Removal Strategy

Purifying Mitsunobu reactions is notorious because TPPO streaks on silica. Do not rely solely on chromatography.

The MgCl₂ Precipitation Method:

• Concentrate the reaction mixture to near dryness.

• Resuspend the residue in Toluene .

• Add anhydrous MgCl₂ (2.0 equiv relative to PPh₃).

• Heat to reflux for 30 minutes, then cool to room temperature.

• Filtration: The TPPO forms a complex with MgCl₂ (TPPO·MgCl₂) which precipitates as a solid. Filter this off. The filtrate contains your product [5].

Part 4: Visualizing the Mechanism

Understanding the steric clash is vital for troubleshooting.

Figure 2: Mechanistic bottleneck. The C3 position on the THP ring creates steric bulk that shields the electrophilic carbon, requiring higher energy (heat) or better leaving groups.

Part 5: Frequently Asked Questions (FAQs)

Q: My product contains a dihydropyran impurity. What happened? A: You triggered an E2 Elimination side reaction.[2][3]

• Cause: The base was too strong or the temperature too high, causing the base to deprotonate the beta-hydrogen on the ring instead of attacking the alkyl halide.

• Solution: Lower the reaction temperature by 10°C. If using NaH, switch to Cs₂CO₃ in DMF, which is less basic but highly nucleophilic due to the "cesium effect."

Q: Can I use the mesylate (OMs) instead of the bromide? A: Yes, but be careful. Mesylates are highly reactive. On a beta-branched system like 3-THP, they are prone to elimination. If you must use a sulfonate, use Tosylate (OTs) , which is slightly bulkier and slower, often favoring substitution (SN2) over elimination (E2) in this specific steric environment.

Q: How do I remove excess phenol? A: Wash the organic layer with 2M NaOH (3x). The phenol will deprotonate, become water-soluble, and partition into the aqueous layer. Your ether product will remain in the organic layer.

References

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254.

• Eymur, S., et al. (2014). Finkelstein Reaction-Based Synthesis of Ethers. Organic Syntheses. (General application of Finkelstein conditions to slow alkyl halides).

• Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[4][5] Chemical Reviews, 109(6), 2551–2651.

• Tsunoda, T., et al. (1995). 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-BBu3): A New Reagent System for Mitsunobu Reaction. Tetrahedron Letters, 36(14), 2529-2530.
• Bates, R. W., et al. (2002). Precipitation of Triphenylphosphine Oxide by Magnesium Chloride. Organic Process Research & Development. (Note: Validated generally for TPPO removal in ethereal solvents).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-(Phenoxymethyl)oxane

Answering the call for in-depth, field-proven guidance, this Technical Support Center provides a comprehensive resource for researchers, scientists, and drug development professionals tackling the purification of 3-(phenoxymethyl)oxane via column chromatography. As Senior Application Scientists, we move beyond mere procedural lists to explain the fundamental principles and causal relationships that underpin a successful separation. This guide is designed to be a self-validating system, empowering you to troubleshoot effectively and optimize your purification strategy with confidence.

Section 1: Foundational Knowledge & Initial Setup (FAQs)

This section addresses the most common preliminary questions regarding the purification of 3-(phenoxymethyl)oxane, grounding your experimental setup in solid chemical principles.

Q1: What are the key physicochemical properties of 3-(phenoxymethyl)oxane that I should consider for column chromatography?

A1: Understanding the structure of 3-(phenoxymethyl)oxane is critical. It possesses a moderately polar oxetane ring and two ether linkages, which can act as hydrogen bond acceptors.[1] This is contrasted with the nonpolar, aromatic phenoxy group. This dual nature results in an intermediate overall polarity. The key takeaways are:

• Solubility: It is generally soluble in common organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), and acetone, but has poor solubility in non-polar solvents like hexanes and limited solubility in highly polar solvents like water.[2]

• Stability: The oxetane ring, while more stable than an epoxide, is susceptible to ring-opening under strong acidic conditions.[3] Since standard silica gel is inherently acidic, this is a critical consideration for purification.[4] 3,3-disubstituted oxetanes, like the parent compound for 3-(phenoxymethyl)oxane, generally show enhanced stability.[3]

Q2: How do I select the appropriate stationary phase? Silica, Alumina, or something else?

A2: For a molecule of intermediate polarity like 3-(phenoxymethyl)oxane, several options are viable, with the choice depending on stability and the nature of impurities.

• Silica Gel (Default Choice): Standard mesh (230-400) silica gel is the most common and cost-effective choice.[2] However, its acidic nature can potentially cause degradation of the oxetane ring.[3][5] It is imperative to test compound stability on a TLC plate before committing your entire batch to a column (See Protocol 1).

• Neutral Alumina: If your compound shows signs of degradation on silica, neutral alumina is an excellent alternative.[2] It lacks the acidity of silica, preventing acid-catalyzed ring-opening. Basic compounds, in particular, often show better peak shape on alumina.

• Reversed-Phase Silica (C18): If your compound is proving too polar for normal-phase chromatography or if you have very non-polar impurities to remove, reversed-phase chromatography is a powerful option.[6] Here, a nonpolar stationary phase is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol).[7][8]

Q3: What is the best approach for selecting a mobile phase (eluent)?

A3: The ideal mobile phase should provide a retention factor (Rf) for 3-(phenoxymethyl)oxane between 0.25 and 0.35 on a TLC plate, as this range typically translates to good separation on a column.[7][9]

• Start with a Standard System: A mixture of ethyl acetate (EtOAc) and hexanes is the most common starting point for compounds of this polarity.[10][11][12] Begin with a low polarity mixture (e.g., 10% EtOAc in hexanes) and incrementally increase the polarity (20%, 30%, etc.) until the desired Rf is achieved.

• Alternative Systems: If separation from impurities is poor with EtOAc/hexanes, consider a system with different selectivity, such as dichloromethane (DCM) and hexanes or acetone and hexanes.[6]

• For High Polarity: If the compound does not move from the baseline even in high concentrations of ethyl acetate, a more polar system like 1-5% methanol in DCM is a logical next step.[4]

Solvent	Polarity Index	Typical Use in This Purification
Hexanes/Heptane	0.1	The primary non-polar component of the mobile phase.[13]
Dichloromethane (DCM)	3.1	A mid-polarity solvent, often used as a base for more polar modifiers.[13]
Ethyl Acetate (EtOAc)	4.4	A common polar co-solvent mixed with hexanes.[11]
Acetone	5.1	An alternative polar co-solvent offering different selectivity.
Methanol (MeOH)	5.1	Used in small percentages with DCM for eluting more polar compounds.[4]

Table 1: Properties of common chromatography solvents.

Section 2: Experimental Protocols

These detailed protocols provide step-by-step guidance for the critical stages of the purification process.

Objective: To determine if 3-(phenoxymethyl)oxane degrades on contact with standard silica gel.

• Sample Preparation: Prepare a dilute solution of your crude or purified 3-(phenoxymethyl)oxane in a volatile solvent (e.g., DCM or EtOAc).

• Spotting: On a silica gel TLC plate, carefully spot the solution to create a small, concentrated spot.

• Incubation: Leave the spotted, undeveloped TLC plate on the benchtop for 1-2 hours, allowing the compound to remain in contact with the silica.

• Development: Develop the plate in a suitable solvent system that gives the main spot an Rf of ~0.3.

• Analysis: Visualize the plate under UV light and/or with a stain. If you observe new spots (especially near the baseline) or significant streaking that was not present in an immediate run, your compound is likely degrading on silica gel.[6]

Objective: To purify crude 3-(phenoxymethyl)oxane using a pre-determined solvent system.

• Column Preparation:

  • Select a glass column of appropriate size (a good rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude sample weight).

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 10% EtOAc/hexanes).[12]

  • Pour the slurry into the column and use gentle air pressure to pack it, ensuring no air bubbles are trapped.[12] Drain the excess solvent until it is just level with the top of the silica bed.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a strong solvent (like DCM or acetone). Add a small amount of silica gel (approx. 1-2 times the sample weight) and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of the packed column.[4]

  • Wet Loading: Dissolve the crude sample in the minimum possible volume of the initial eluent. Using a pipette, carefully apply the solution to the top of the silica bed, taking care not to disturb the surface. This method is riskier as using too much solvent or a solvent stronger than the eluent can degrade the separation.[6]

• Elution:

  • Carefully add the eluent to the column.

  • Begin elution, applying pressure (flash chromatography) to achieve a flow rate of approximately 2 inches/minute.

  • If using a gradient, start with the low-polarity mobile phase and systematically increase the percentage of the polar solvent.[12]

• Fraction Collection & Analysis:

  • Collect fractions of a consistent volume.

  • Analyze the fractions using TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Section 3: Troubleshooting Guide

This section uses a question-and-answer format to address specific problems you may encounter during the purification process.

Q4: My compound won't move off the TLC baseline (Rf ≈ 0), even with 100% Ethyl Acetate. What should I do?

A4: This indicates your compound (or a key impurity) is highly polar and adsorbs very strongly to the silica gel.

• Causality: The polarity of 100% EtOAc is insufficient to displace your compound from the active sites of the silica.

• Solution 1: Increase Solvent Polarity: Switch to a more aggressive solvent system. A mixture of methanol (MeOH) in dichloromethane (DCM) is a standard choice.[4] Start with 1% MeOH in DCM and increase to 2%, 5%, and so on. Be cautious, as very high concentrations of methanol can sometimes dissolve silica gel.

• Solution 2: Add a Modifier: For compounds that are basic, adding 0.5-1% triethylamine (Et3N) to the eluent can neutralize the acidic silica surface and improve elution.[4] While 3-(phenoxymethyl)oxane is not basic, this is a useful technique for other molecules.

• Solution 3: Consider Reversed-Phase: If the compound is extremely polar, it may be better suited for reversed-phase (RP) chromatography. On a C18 column, highly polar compounds elute first.[6][7]

Q5: I suspect my compound is decomposing on the column. The yield is very low and I see multiple new spots in my collected fractions. How can I fix this?

A5: This is a strong indication of instability on the acidic silica gel, a known risk for oxetanes.[3]

• Confirmation: First, confirm instability using the 2D TLC method described in Protocol 1.[6]

• Solution 1: Deactivate the Silica: Add 0.5-1% triethylamine or ammonia to your mobile phase. This neutralizes the acidic sites on the silica gel, preventing acid-catalyzed degradation.[4]

• Solution 2: Switch to a Neutral Stationary Phase: The most robust solution is to switch to a different adsorbent. Neutral alumina is the best alternative for acid-sensitive compounds.[2]

• Solution 3: Work Quickly and Cold: If the degradation is slow, performing the chromatography quickly and at a lower temperature (if feasible) can sometimes minimize decomposition.

Q6: My compound is streaking badly on the TLC plate and giving broad, tailing peaks during column chromatography. Why is this happening?

A6: Tailing is a common issue that degrades separation and purity. It can have several causes.

• Cause 1: Acidic Interaction: The acidic nature of silica may be interacting too strongly with the ether oxygens of your molecule.

  • Solution: As with decomposition, adding a basic modifier like triethylamine to the eluent can often resolve this by blocking the acidic sites responsible for the unwanted interaction.[4]

• Cause 2: Poor Solubility: The compound may have low solubility in the chosen eluent, causing it to "crash out" and re-dissolve as it travels, leading to a tail.

  • Solution: Ensure your sample is fully dissolved before loading. If using dry loading, this is less of an issue. If wet loading, you may need to use a slightly stronger solvent mixture for initial dissolution, but use the absolute minimum volume.[4]

• Cause 3: Column Overloading: You may have loaded too much sample for the amount of silica gel.

  • Solution: Reduce the amount of crude material loaded onto the column or increase the column diameter/length. A sample-to-silica ratio of 1:100 is a safe starting point for difficult separations.

Q7: I can't separate my product from an impurity. The spots are very close on the TLC plate.

A7: This is a classic resolution problem that requires careful optimization of the mobile phase.

• Solution 1: Decrease Solvent Polarity: A more polar eluent moves all compounds faster, reducing the time they have to separate. Counterintuitively, decreasing the eluent polarity (e.g., going from 30% EtOAc/hexanes to 15% EtOAc/hexanes) will lower the Rf values and often increase the separation between spots (ΔRf).[7]

• Solution 2: Change Solvent Selectivity: If adjusting polarity isn't enough, the two compounds may have very similar polarities in that specific solvent system. Try a different solvent mixture. For example, switch from an EtOAc/hexanes system to a DCM/hexanes system. The different intermolecular interactions can often resolve previously co-eluting spots.

• Solution 3: Use a Shallow Gradient: A shallow gradient elution, where the polarity is increased very slowly over a large volume of solvent, can provide the high resolution needed to separate closely running spots.

Section 4: Visualized Workflows and Logic

Visual aids can clarify complex processes. The following diagrams, rendered in DOT language, illustrate the standard purification workflow and a troubleshooting decision tree.

Caption: Standard workflow for the column chromatography purification of 3-(phenoxymethyl)oxane.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Chromatography [chem.rochester.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. web.uvic.ca [web.uvic.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Chemical Space Exploration of Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. orgsyn.org [orgsyn.org]
• 13. extraktlab.com [extraktlab.com]

minimizing side reactions during 3-(Phenoxymethyl)oxane formation

The following Technical Support Guide is designed for researchers and process chemists optimizing the synthesis of 3-(Phenoxymethyl)oxane (also known as 3-(Phenoxymethyl)tetrahydropyran ).

This guide prioritizes the Williamson Ether Synthesis route, as it is the most scalable and common method for this scaffold, while addressing the Mitsunobu reaction as a secondary alternative.

Topic: Minimizing Side Reactions & Process Optimization Audience: Medicinal Chemists, Process Development Scientists

Mechanistic Overview & Strategic Analysis

The synthesis of 3-(Phenoxymethyl)oxane typically involves the nucleophilic attack of a phenoxide ion on an electrophilic 3-(halomethyl)tetrahydropyran (Williamson Ether Synthesis). While seemingly straightforward, this reaction involves an ambident nucleophile (phenoxide) and a substrate prone to exocyclic elimination .

Core Reaction Pathways

• Desired Pathway (

  ): Phenoxide oxygen attacks the exocyclic methylene carbon.

• Side Reaction A (C-Alkylation): Phenoxide carbon (ortho/para) attacks the electrophile.

• Side Reaction B (E2 Elimination): Base deprotonates the

  -carbon (C3 of the ring), expelling the leaving group to form 3-methylenetetrahydropyran .

Visualizing the Reaction Landscape

The following diagram outlines the competing pathways governed by solvent, base, and temperature.

Figure 1: Competing mechanistic pathways in the alkylation of phenol with 3-(bromomethyl)oxane.

Troubleshooting Guide (Q&A)

Issue 1: "I am observing significant C-alkylation (ortho-substitution) instead of ether formation."

Diagnosis: The phenoxide oxygen is likely shielded or tightly associated with the counter-cation, allowing the "softer" carbon nucleophile to react. This is common in protic solvents or non-polar solvents with small cations (Li+, Na+).

Corrective Action:

• Switch Solvents: Move to Polar Aprotic Solvents (DMF, DMSO, NMP). These solvents solvate the cation (K+, Na+) effectively but leave the phenoxide anion "naked" and highly reactive at the oxygen center.

• Optimize the Counter-ion: Use Cesium Carbonate (

  ) . The large cesium ion forms a looser ion pair with phenoxide than sodium or potassium, promoting O-alkylation.

• Additives: If you must use non-polar solvents (e.g., Toluene), add 18-Crown-6 (for

  ) or 15-Crown-5 (for ) to sequester the cation.

Issue 2: "My yield is low, and I detect an alkene peak in the NMR (exocyclic double bond)."

Diagnosis: You are triggering E2 Elimination . The base is deprotonating the C3 position of the tetrahydropyran ring, leading to the expulsion of the halide and formation of 3-methylenetetrahydropyran.

Corrective Action:

• Reduce Base Strength: Avoid strong bases like Sodium Hydride (NaH) or t-BuOK if possible. Switch to milder bases like

  or .

• Lower Temperature: Elimination usually has a higher activation energy than substitution. Run the reaction at room temperature or

  rather than reflux.

• Sterics: Ensure your base is not bulky. While t-BuOK is a common base, its bulk prevents nucleophilic attack and favors proton abstraction (elimination).

Issue 3: "The reaction stalls at 60-70% conversion."

Diagnosis: This is often due to the accumulation of leaving group salts (KBr/NaCl) inhibiting the reaction or catalyst poisoning if using phase transfer conditions.

Corrective Action:

• Leaving Group Upgrade: If using the chloride, switch to the bromide or iodide (or add catalytic NaI to generate the iodide in situ—Finkelstein conditions).

• Stoichiometry: Use a slight excess of the alkyl halide (1.2 – 1.5 eq) relative to the phenol.

• Concentration: Run the reaction at a higher concentration (0.5 M - 1.0 M) to increase reaction kinetics, provided solubility is maintained.

Optimized Experimental Protocol

Method: Williamson Ether Synthesis using Cesium Carbonate in DMF. Rationale: This protocol maximizes O-alkylation via the "naked anion" effect and minimizes elimination by using a mild, non-bulky base at moderate temperatures.

Materials

• Substrate: Phenol derivative (1.0 equiv)

• Reagent: 3-(Bromomethyl)tetrahydropyran (1.2 equiv)

• Base: Cesium Carbonate (

  ) (1.5 equiv)

• Solvent: Anhydrous DMF (Dimethylformamide) or Acetonitrile (

  )

• Catalyst (Optional): Sodium Iodide (NaI) (0.1 equiv) - Use if reaction is sluggish.

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and equip with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve the Phenol (1.0 equiv) in anhydrous DMF (concentration ~0.5 M).

• Deprotonation: Add

  (1.5 equiv) in a single portion. Stir at Room Temperature (RT) for 30 minutes.

  • Note: The solution may change color (often yellow/orange) as the phenoxide forms.

• Alkylation: Add 3-(Bromomethyl)tetrahydropyran (1.2 equiv) dropwise via syringe.

  • Optional: Add NaI (0.1 equiv) at this stage if the bromide is old or reactivity is known to be low.

• Reaction: Heat the mixture to

  . Monitor by TLC or HPLC.

  • Checkpoint: Most reactions complete within 4-12 hours. Avoid heating above

    to prevent elimination.

• Work-up:

  • Cool to RT.

  • Dilute with Ethyl Acetate (EtOAc) and wash copiously with water (3x) to remove DMF.

  • Wash with 1M NaOH (to remove unreacted phenol) and Brine.

  • Dry over

    , filter, and concentrate.[1]

Data Summary Table

Parameter	Recommended Range	Why?
Solvent	DMF, DMSO, NMP	Promotes O-alkylation; suppresses C-alkylation.
Base	>	Larger cation = looser ion pair = faster .
Temperature		High enough for kinetics, low enough to avoid E2.
Concentration	0.5 M - 1.0 M	High concentration favors bimolecular ( ) reaction.

Alternative Route: Mitsunobu Reaction

If the Williamson ether synthesis fails (e.g., due to instability of the halide), use the Mitsunobu reaction with 3-(hydroxymethyl)tetrahydropyran .

Reagents:

(1.5 eq), DIAD/DEAD (1.5 eq), Phenol (1.0 eq), Alcohol (1.0 eq).[1] Key Advantage: Avoids the elimination side-product entirely as it operates under neutral/mildly acidic conditions (initially). Key Disadvantage: Atom economy is poor; removal of Triphenylphosphine oxide (TPPO) is difficult.

Mitsunobu Troubleshooting Flow

Figure 2: Decision logic for optimizing the Mitsunobu coupling.

References

• Williamson Ether Synthesis Mechanism & Side Reactions

  • Master Organic Chemistry. "The Williamson Ether Synthesis."[2][3][4][5][6][7] Available at: [Link]

• Solvent Effects on O- vs C-Alkylation

  • RSC Advances. "Mechanism, kinetics and selectivity of a Williamson ether synthesis." (2021). Available at: [Link]

• Mitsunobu Reaction Parameters

  • Organic Chemistry Portal.[5][8] "Mitsunobu Reaction."[1][8] Available at: [Link]

• Elimination in Alkyl Halides (E2 Mechanism)

  • Chemistry LibreTexts. "Elimination by the E2 mechanism."[3][6][7][9] Available at: [Link]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. teachthemechanism.com [teachthemechanism.com]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 3-(Phenoxymethyl)oxane

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the removal of unreacted phenol impurities from 3-(Phenoxymethyl)oxane. Our goal is to equip you with the scientific principles and practical methodologies to achieve high purity in your synthesis.

Introduction: The Challenge of Phenol Impurities

The synthesis of 3-(phenoxymethyl)oxane, a key building block in various chemical applications, often results in residual unreacted phenol. Phenol's similar aromatic nature and potential for hydrogen bonding can complicate its removal from the target ether. This guide will explore effective purification strategies, delving into the underlying chemistry to empower you to make informed decisions during your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is removing residual phenol from my 3-(phenoxymethyl)oxane product so difficult?

A1: The difficulty in separating phenol from 3-(phenoxymethyl)oxane stems from their physicochemical similarities and intermolecular interactions. Both are aromatic compounds, leading to comparable solubility in many organic solvents. Furthermore, the acidic proton of phenol's hydroxyl group can form hydrogen bonds with the ether oxygen of 3-(phenoxymethyl)oxane, leading to co-elution in chromatography or co-precipitation/co-distillation issues.

Q2: I performed a simple aqueous workup, but I'm still seeing a significant phenol impurity by NMR/GC-MS. What went wrong?

A2: While a standard aqueous wash is a good first step, it's often insufficient for complete phenol removal due to phenol's slight solubility in some organic solvents used for extraction. To enhance the removal of phenol, a basic aqueous wash is highly recommended. By using a dilute base such as sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO3), you can deprotonate the acidic phenol to form the water-soluble sodium phenoxide salt, which will then preferentially partition into the aqueous layer.[1][2][3]

Troubleshooting Tip: If you are still observing phenol impurities after a basic wash, consider the following:

• Insufficient Base: You may not be using enough base to deprotonate all the phenol. A slight excess of a dilute base is often necessary.

• Inadequate Mixing: Ensure vigorous mixing of the organic and aqueous layers to facilitate the acid-base reaction and subsequent extraction.

• pH of the Aqueous Layer: After the basic wash, check the pH of the aqueous layer to ensure it is basic (pH > 8).

Q3: What is the most effective and scalable method for removing phenol from 3-(phenoxymethyl)oxane?

A3: For most lab-scale and scalable purifications, liquid-liquid extraction with a basic aqueous solution is the most efficient and cost-effective method.[4][5][6]

• Dissolution: Dissolve the crude 3-(phenoxymethyl)oxane containing phenol impurity in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• First Wash (Base): Transfer the organic solution to a separatory funnel and add an equal volume of a 1-2 M aqueous sodium hydroxide (NaOH) solution.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Separation: Allow the layers to separate completely. The upper layer will typically be the organic phase, and the lower layer will be the aqueous phase containing the sodium phenoxide.

• Drain: Carefully drain the lower aqueous layer.

• Repeat: Repeat the base wash (steps 2-5) one or two more times to ensure complete removal of phenol.

• Neutral Wash: Wash the organic layer with an equal volume of brine (saturated aqueous NaCl solution) to remove any residual water and dissolved salts.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the purified 3-(phenoxymethyl)oxane.

Causality: The key to this method's success is the acid-base reaction between the acidic phenol and the basic NaOH, forming the ionic and highly water-soluble sodium phenoxide.[1][7] This significantly alters the partitioning of the phenol impurity, favoring the aqueous phase and leaving the neutral 3-(phenoxymethyl)oxane in the organic phase.[1][8]

Q4: I'm working with a very small-scale reaction. Is column chromatography a viable option?

A4: Yes, column chromatography is a very effective method for small-scale purification, offering high resolution and purity.[9][10]

• Stationary Phase: Silica gel is the most common choice due to its slightly acidic nature.[9]

• Mobile Phase (Eluent): A non-polar to moderately polar solvent system is typically used. A gradient elution starting with a non-polar solvent like hexane and gradually increasing the polarity by adding ethyl acetate is recommended. The less polar 3-(phenoxymethyl)oxane will elute first, followed by the more polar phenol.[11]

• Monitoring: The separation can be monitored by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

Data Presentation: Solvent System Comparison for Chromatography

Solvent System (Hexane:Ethyl Acetate)	Rf of 3-(Phenoxymethyl)oxane (Approx.)	Rf of Phenol (Approx.)	Separation Efficiency
95:5	0.4	0.1	Excellent
90:10	0.6	0.25	Good
80:20	0.8	0.5	Fair to Poor

Note: Optimal solvent systems should be determined empirically using TLC before running the column.

Q5: Can distillation be used to separate phenol from 3-(phenoxymethyl)oxane?

A5: Distillation is a potential method, but it relies on a significant difference in boiling points between the two compounds.

• Phenol Boiling Point: 181.7 °C

Considerations for Distillation:

• Vacuum Distillation: To avoid thermal decomposition, vacuum distillation is recommended.[12]

• Fractional Distillation: For compounds with closer boiling points, fractional distillation with a fractionating column is necessary to achieve good separation.[13]

While feasible, distillation is often more technically challenging and less efficient for removing trace impurities compared to basic extraction or chromatography.[14]

Visualization of Purification Workflow

The following diagram illustrates the decision-making process for selecting the appropriate purification method.

Caption: Decision workflow for purification of 3-(phenoxymethyl)oxane.

References

• Acid–base extraction. (2023, December 28). In Wikipedia. [Link]

• Phenol. (2024, February 14). In Wikipedia. [Link]

• Zubrick, J. W. (2014). The Organic Chem Lab Survival Manual: A Student's Guide to Techniques. John Wiley & Sons.

• Phenol Distillation Process Overview. (n.d.). In Scribd. [Link]

• Acid-Base Extraction Definition. (2023, August 15). In Fiveable. [Link]

• The Physical and Chemical Properties of Phenol. (2022, October 12). Capital Resin Corporation. [Link]

• Chemical Properties of Phenol. (n.d.). In Unacademy. [Link]

• Acid-Base Liquid-Liquid Extraction. (n.d.). In EduBirdie. [Link]

• an introduction to phenol. (n.d.). In Chemguide. [Link]

• ACID-BASE EXTRACTION. (n.d.). [Link]

• Extraction of Phenol as Pollutant from Aqueous Effluents Using Hydrophobic Deep Eutectic Solvents. (2023, December 15). MDPI. [Link]

• Process for separation of phenols from aqueous mixtures containing them. (1964, November 3).
• Separation of isomers of phenols and phenolic ethers. (1977, November 15).

• How can a phenol-alcohol mixture be separated? (2018, February 18). In Quora. [Link]

• distillation of phenol red solution. (2010, September 23). In YouTube. [Link]

• Extraction of phenol from wastewater. (2004, June 10).
• Method of separating components of phenols mixture by distillation. (2001, May 22).

• Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options. (2020, April 24). Saltworks Technologies. [Link]

• Liquid–liquid extraction of phenol from simulated sebacic acid wastewater. (2025, August 9). In ResearchGate. [Link]

• Solvent extraction of phenols from water. (1982, January 1). ACS Publications. [Link]

• Separation of Compounds Using Column Chromatography. (n.d.). In Virtual Labs. [Link]

• PURIFICATION OF PHENOL. (n.d.). [Link]

• How to remove the phenol from the reaction mixture without doing column chromatography? (2017, April 26). In ResearchGate. [Link]

• 3-Ethyl-3-(phenoxymethyl)oxetane. (n.d.). In PubChem. [Link]

• Solvent extraction of phenols from water. (1982, January 1). In SciSpace. [Link]

• Chemical Properties of Oxirane, (phenoxymethyl)- (CAS 122-60-1). (n.d.). In Cheméo. [Link]

• Column chromatography. (n.d.). In UVic. [Link]

• Nitration of Phenol and Purification by Column Chromatography. (n.d.). [Link]

• Column chromatography of phenolics? (2013, September 25). In ResearchGate. [Link]

• Column Chromatography – Principle, Elution, Procedure, Types, Applications, Practice Problems and FAQ. (n.d.). In Aakash Institute. [Link]

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. fiveable.me [fiveable.me]
• 3. Acid-Base Liquid-Liquid Extraction | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 4. mdpi.com [mdpi.com]
• 5. WO2004046039A1 - Extraction of phenol from wastewater - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Phenol - Wikipedia [en.wikipedia.org]
• 8. idc-online.com [idc-online.com]
• 9. web.uvic.ca [web.uvic.ca]
• 10. Column Chromatography – Principle, Elution, Procedure, Types, Applications, Practice Problems and FAQ in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 11. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 12. gccpo.org [gccpo.org]
• 13. scribd.com [scribd.com]
• 14. saltworkstech.com [saltworkstech.com]

Technical Support Center: Chiral 3-(Phenoxymethyl)oxane Synthesis and Enantiomer Separation

Welcome to the dedicated technical support guide for the synthesis and chiral resolution of 3-(phenoxymethyl)oxane. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of obtaining enantiomerically pure 3-(phenoxymethyl)oxane, a critical building block in medicinal chemistry. Here, we address common challenges with in-depth, field-tested advice and protocols.

I. Overview: The Challenge of Chirality in 3-(Phenoxymethyl)oxane Synthesis

The synthesis of 3-(phenoxymethyl)oxane typically proceeds via the Williamson ether synthesis, reacting a 3-halooxetane or a cyclic sulfate with phenol. While the synthesis of the racemic mixture is straightforward, the separation of its enantiomers presents a significant challenge. The lack of easily derivatizable functional groups near the stereocenter and the molecule's conformational flexibility can complicate chiral recognition. This guide provides a systematic approach to overcoming these hurdles.

II. Troubleshooting Guide: Common Issues in Enantiomeric Separation

This section addresses specific problems you may encounter during the chiral separation of 3-(phenoxymethyl)oxane.

Issue 1: Poor or No Separation on Chiral HPLC/SFC

Question: I am attempting to separate racemic 3-(phenoxymethyl)oxane using chiral chromatography (HPLC/SFC), but I am observing a single peak or very poor resolution (Rs < 1.0). What are the likely causes and how can I fix this?

Answer:

This is a common and often frustrating issue. The primary cause is a suboptimal choice of chiral stationary phase (CSP) and mobile phase, leading to insufficient differential interaction between the enantiomers and the CSP.

Root Causes & Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is the most critical factor. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are typically the first choice for a wide range of chiral compounds.

  • Expert Insight: For molecules like 3-(phenoxymethyl)oxane, which contain an ether linkage and an aromatic ring, CSPs with phenyl groups (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) often provide the necessary π-π stacking and hydrophobic interactions for effective separation.

  • Actionable Step: Screen a variety of CSPs. A recommended starting set includes columns based on cellulose and amylose with different derivatizations (e.g., tris(3,5-dimethylphenylcarbamate), tris(3,5-dichlorophenylcarbamate), and tris(4-methylbenzoate)).

• Suboptimal Mobile Phase Composition: The mobile phase composition directly influences the retention and interaction of the enantiomers with the CSP.

  • For Normal Phase HPLC: The ratio of the polar modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., hexane, heptane) is crucial. A lower percentage of the alcohol modifier generally increases retention times and can improve resolution, but may also lead to broader peaks.

  • For Supercritical Fluid Chromatography (SFC): The choice of co-solvent (e.g., methanol, ethanol, isopropanol) and its percentage in supercritical CO2 is the primary parameter to adjust.

  • Actionable Step: Systematically vary the mobile phase composition. For HPLC, start with a 90:10 hexane:isopropanol mixture and incrementally increase the isopropanol percentage. For SFC, begin with 5% methanol and screen different co-solvents and gradients.

• Temperature Effects: Column temperature can have a significant, and sometimes non-intuitive, effect on chiral separations.

  • Expert Insight: Lowering the temperature often enhances the enantioselectivity of the separation by strengthening the transient diastereomeric interactions between the analyte and the CSP. However, this can also increase viscosity and backpressure.

  • Actionable Step: If your system has temperature control, attempt separations at both sub-ambient (e.g., 10-15 °C) and elevated temperatures (e.g., 30-40 °C) to assess the impact on resolution.

Workflow for Optimizing Chiral HPLC/SFC Separation:

Caption: Decision workflow for chiral separation method development.

Issue 2: Low Enantiomeric Excess (ee) from Enzymatic Resolution

Question: I am trying to resolve racemic 3-(hydroxymethyl)oxetane (a precursor to 3-(phenoxymethyl)oxane) via lipase-catalyzed acylation, but the resulting enantiomeric excess (ee) of the unreacted alcohol and the acylated product are both low. What's going wrong?

Answer:

Low enantiomeric excess in a kinetic resolution points to a low enantioselectivity (E-value) of the enzyme under the chosen reaction conditions. This can be due to several factors related to the enzyme, solvent, and acyl donor.

Root Causes & Solutions:

• Suboptimal Enzyme Choice: Not all lipases will be effective for this specific substrate.

  • Expert Insight: Candida antarctica lipase B (CALB), often immobilized, is a robust and versatile enzyme for a wide range of secondary alcohols. However, other lipases from Pseudomonas or Burkholderia might show different or even superior selectivity.

  • Actionable Step: Screen a panel of commercially available lipases.

• Incorrect Solvent: The solvent plays a critical role in modulating enzyme activity and selectivity.

  • Expert Insight: A non-polar, aprotic solvent like hexane, toluene, or methyl tert-butyl ether (MTBE) is generally preferred as it minimizes enzyme denaturation and substrate/product inhibition. Polar solvents like THF or acetone can strip essential water from the enzyme, reducing its activity.

  • Actionable Step: Perform the reaction in different non-polar solvents to find the one that gives the best balance of reaction rate and enantioselectivity.

• Inefficient Acyl Donor: The nature of the acyl donor can significantly influence the E-value.

  • Expert Insight: Activated esters, such as vinyl acetate or isopropenyl acetate, are often used as they generate a non-inhibitory byproduct (acetaldehyde or acetone, respectively). Long-chain acyl donors may also enhance selectivity in some cases.

  • Actionable Step: Test different acyl donors. Vinyl acetate is an excellent starting point due to its high reactivity and the irreversible nature of the transesterification.

Protocol for a Test-Scale Enzymatic Kinetic Resolution:

• To a 10 mL vial, add racemic 3-(hydroxymethyl)oxetane (1 mmol).

• Add 5 mL of MTBE.

• Add the acyl donor (e.g., vinyl acetate, 1.5 mmol).

• Add the lipase (e.g., immobilized CALB, 20 mg).

• Seal the vial and place it on an orbital shaker at a controlled temperature (e.g., 30 °C).

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., 2, 4, 8, 24 hours) and analyzing them by chiral GC or HPLC to determine the conversion and the ee of the substrate and product.

• Stop the reaction at approximately 50% conversion for optimal yield and ee of both enantiomers.

Parameter	Recommended Starting Condition	Alternatives to Test
Enzyme	Immobilized Candida antarctica lipase B (CALB)	Lipase from Pseudomonas cepacia, Lipase AK
Solvent	Methyl tert-butyl ether (MTBE)	Hexane, Toluene, Dichloromethane
Acyl Donor	Vinyl acetate	Isopropenyl acetate, Acetic anhydride
Temperature	30 °C	Room Temperature, 40 °C

III. Frequently Asked Questions (FAQs)

Q1: Can I use a chiral derivatizing agent to separate the enantiomers?

A1: Yes, this is a viable alternative. You can react the precursor, 3-(hydroxymethyl)oxetane, with a chiral acid (e.g., Mosher's acid chloride) to form diastereomeric esters. These diastereomers can then be separated by standard achiral chromatography (e.g., silica gel column chromatography). The separated esters can then be hydrolyzed to yield the enantiomerically pure alcohols, which can be converted to 3-(phenoxymethyl)oxane. However, this method involves additional reaction steps and may result in lower overall yields.

Q2: What is the best way to determine the absolute configuration of the separated enantiomers?

A2: The most definitive method is single-crystal X-ray crystallography, usually of a derivative containing a heavy atom. Alternatively, vibrational circular dichroism (VCD) spectroscopy compared with quantum chemical calculations can be a powerful tool for assigning the absolute configuration in solution. Comparison of the optical rotation with literature values, if available for a closely related compound, can also provide a tentative assignment.

Q3: Are there any enantioselective synthetic routes that avoid chiral separation altogether?

A3: Yes, asymmetric synthesis is the ideal approach in the long run. Methods such as the Jacobsen hydrolytic kinetic resolution of the corresponding epoxide precursor or asymmetric cyclization strategies can potentially provide direct access to enantiomerically enriched 3-(hydroxymethyl)oxetane. While potentially more complex to develop, these routes can be more efficient for large-scale production.

IV. References

• Chiral Separations by Liquid Chromatography and Supercritical Fluid Chromatography. (2017). Chemical Reviews. [Link]

• Immobilized Lipases: A Practical Guide for Asymmetric Synthesis. (2010). Organic Process Research & Development. [Link]

• Strategies for the Synthesis of Oxetanes. (2013). Angewandte Chemie International Edition. [Link]

Reference Data & Comparative Studies

Advanced Structural Elucidation of 3-(Phenoxymethyl)oxane

A Comparative NMR Protocol Guide

Executive Summary

3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran) represents a critical pharmacophore scaffold in drug development, often serving as a linker in tyrosine kinase inhibitors. However, its structural validation is frequently compromised by spectral crowding in the aliphatic region (1.5–4.0 ppm) and second-order effects typical of saturated heterocycles.

This guide compares the standard Routine Protocol (300 MHz, CDCl₃) against the High-Resolution Protocol (600 MHz, C₆D₆/DMSO-d₆) . We demonstrate that while standard protocols are sufficient for purity checks, they fail to resolve the critical stereochemical couplings at the C3 chiral center. We recommend the High-Resolution Protocol for definitive stereochemical assignment.

Structural & Conformational Logic

To interpret the NMR data, one must first understand the dynamic geometry of the oxane (tetrahydropyran) ring. Unlike flat aromatic systems, the oxane ring exists in a chair conformation. The 3-(phenoxymethyl) substituent introduces a chiral center at C3.

• Steric Dominance: The bulky phenoxymethyl group prefers the equatorial position to avoid unfavorable 1,3-diaxial interactions with protons at C1 and C5.

• Coupling Implications: This locks the C3-proton (H3) largely in the axial position, creating distinct splitting patterns (

  vs ) that are diagnostic of the configuration.

Visualization: Conformational Analysis & Coupling Logic

Figure 1: Logical flow determining the diagnostic coupling constants based on thermodynamic stability.

Comparative Analysis: Solvent System Performance

The choice of solvent is the single most critical variable in resolving the 3-(phenoxymethyl)oxane spectrum.

Option A: Chloroform-d (CDCl₃)

• Status: Industry Standard.

• Performance: Low .

• Observation: The signals for the oxane ring protons (H2, H4, H5, H6) often overlap. Specifically, the diastereotopic protons at C2 (adjacent to oxygen) frequently merge with the linker methylene (

  ) or the C6 protons, creating a "multiplet soup" between 3.4–4.0 ppm.

• Verdict: Suitable only for confirming the presence of the phenoxy group, not for assigning ring stereochemistry.

Option B: Benzene-d₆ (C₆D₆)

• Status: Advanced/Specialist.

• Performance: High .

• Observation: Benzene-d₆ induces Anisotropic Shift Effects . The solvent molecules stack against the solute's flat aromatic phenoxy ring and the oxane ring. This differentially shifts the axial and equatorial protons, often "spreading out" the aliphatic region and resolving the H2/H6 multiplets into clear doublets of doublets (dd).

• Verdict: Essential for ab initio structural elucidation.

Option C: DMSO-d₆

• Status: Polar Alternative.

• Performance: Medium .[1]

• Observation: Useful if the molecule has H-bond donors (e.g., if a hydroxyl group were present), but for this ether, it often broadens signals due to viscosity without providing the unique resolution benefits of benzene.

Detailed Spectral Interpretation (High-Resolution)

The following data assumes the Equatorial Conformer dominates (H3 is axial).

Proton Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Interpretation
Aromatic (Ph-H)	6.90 – 7.30	Multiplet	N/A	Characteristic monosubstituted benzene pattern (2:2:1 integration).
Linker ( )	3.85	Doublet (d)		Diastereotopic protons may appear as a singlet or tightly coupled AB system depending on resolution.
H2 (Equatorial)	3.95	dd or ddd		Deshielded by ring oxygen. Small coupling to H3(ax).
H6 (Eq & Ax)	3.40 – 3.60	Multiplet	Complex	Deshielded by ring oxygen. Overlap is common.
H2 (Axial)	3.25	Triplet (t) or dd		Key Signal: Large trans-diaxial coupling to H3 confirms H3 is axial.
H3 (Axial)	2.15	Multiplet (tt)		The chiral center. Shielded relative to H2/H6.[2]
H4 / H5	1.40 – 1.90	Multiplets	Complex	The "hump" of the chair. H4(ax) provides the other large coupling to H3.

Experimental Protocol: The "Resolution-First" Workflow

To achieve the separation described above, follow this specific workflow. This protocol ensures that the delicate coupling constants required for stereochemical proof are not lost to poor shimming or concentration effects.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of 3-(phenoxymethyl)oxane.

• Solvent Selection:

  • Routine: 0.6 mL CDCl₃ (99.8% D).

  • Elucidation: 0.6 mL C₆D₆ (Benzene-d6).

• Filtration: Filter solution through a cotton plug into the NMR tube to remove suspended solids (which ruin magnetic field homogeneity).

• Volume: Ensure exactly 4.0–4.5 cm liquid height to match the receiver coil geometry.

Step 2: Acquisition Parameters (600 MHz)

• Pulse Angle: 30° (allows faster relaxation).

• Relaxation Delay (D1): 2.0 seconds (essential for accurate integration of aromatic vs. aliphatic protons).

• Scans (NS): 64 (High S/N required to see the "roofing" effects in multiplets).

• Spectral Width: -2 to 14 ppm.

Step 3: Processing

• Apodization: Apply an exponential window function with LB = 0.3 Hz . (Do not use LB > 1.0 Hz, or you will smooth out the small

  couplings).

• Zero Filling: Fill to 64k or 128k points to improve digital resolution.

Visualization: Analytical Workflow

Figure 2: Step-by-step decision tree for maximizing spectral resolution.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for coupling constants and chemical shifts).

• Eliel, E. L., et al. (1975). "Conformational Analysis. 30. 13C and 1H NMR Spectra of Saturated Heterocycles." Journal of the American Chemical Society.[3] Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier.

• Reich, H. J. (2023). "Solvent Effects in NMR." University of Wisconsin-Madison Chemistry Department. Link

Sources

• 1. scitechpub.org [scitechpub.org]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]

Advanced Spectroscopic Characterization of 3-(Phenoxymethyl)oxane

Executive Summary

3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran) represents a critical structural motif in medicinal chemistry, often serving as a scaffold for non-peptide mimetics and chiral building blocks. Its structure combines a saturated oxygen heterocycle (oxane/tetrahydropyran) with an aromatic ether moiety.

For researchers and drug development professionals, the analytical challenge lies in distinguishing the subtle interplay between the cyclic aliphatic ether and the exocyclic aromatic ether. This guide provides an authoritative breakdown of the FTIR characteristic peaks, comparing the efficacy of FTIR against Raman and NMR spectroscopy for process analytical technology (PAT) and quality control.

Molecular Architecture & Vibrational Theory

To accurately interpret the FTIR spectrum, we must deconstruct the molecule into its constituent vibrational domains. The spectrum is not merely a sum of its parts but a complex overlay of coupled vibrations.

• Domain A: The Oxane (Tetrahydropyran) Ring: Characterized by ring strain-free chair conformations, exhibiting strong C-O-C symmetric and asymmetric stretching in the 1000–1100 cm⁻¹ region.

• Domain B: The Phenoxymethyl Linker: This introduces a "mixed" ether environment. The

  bond creates a powerful dipole change, resulting in intense bands distinct from the cyclic ether.

• Domain C: The Aromatic Ring: Provides high-frequency C-H stretches (>3000 cm⁻¹) and sharp ring breathing modes, serving as an internal standard for structural integrity.

Visualization: Structural Vibrational Map

The following diagram illustrates the correlation between the molecular structure and the primary spectroscopic regions.

Figure 1: Vibrational mapping of 3-(Phenoxymethyl)oxane, linking structural domains to specific IR spectral regions.

Comparative Analysis: FTIR vs. Alternatives

In a drug development context, selecting the right analytical tool is crucial for efficiency. While NMR is the gold standard for structural elucidation, FTIR is often superior for routine identification and polymorph screening.

Table 1: Performance Comparison for Ether/Oxane Analysis

Feature	FTIR (Mid-IR)	Raman Spectroscopy	1H NMR
Primary Utility	Functional Group ID (Ether/Carbonyl detection) & QC Fingerprinting.	Backbone ID (C-C skeletal modes) & Aqueous solution analysis.	Structural Proof (Exact connectivity & stereochemistry).
Ether Sensitivity	High. C-O stretches are strong dipoles, leading to intense peaks.	Low. Ether linkages are weak Raman scatterers.	High. Distinct chemical shifts (3.5–4.5 ppm).
Sample Prep	Minimal (ATR) or KBr pellet.	None (Direct through glass/vials).	High (Deuterated solvents required).
Water Tolerance	Low (O-H interference).	High (Water is Raman transparent).	N/A (Solvent dependent).
Differentiation	Excellent for distinguishing Starting Materials (e.g., Phenol O-H loss).	Excellent for distinguishing Isomers or Crystal Forms.	Absolute quantification of impurities.

Expert Insight: For 3-(Phenoxymethyl)oxane, FTIR is the preferred method for routine purity checks because the disappearance of the starting material's O-H stretch (from phenol) or C-Br stretch (from bromomethyl-oxane) is immediately visible and quantifiable, unlike in Raman where these polar bonds are less distinct.

Characteristic Peaks & Assignments

The following data is synthesized from authoritative spectral databases for the constituent functional groups (Tetrahydropyran and Alkyl Phenyl Ethers) [1, 2].

A. The Diagnostic "Ether Triad" (1300 – 1000 cm⁻¹)

This is the most complex and information-rich region. 3-(Phenoxymethyl)oxane exhibits a "Triad" of ether signals that confirms the successful linkage of the aromatic and aliphatic domains.

• Aromatic Alkyl Ether (Asymmetric Stretch): 1250 ± 10 cm⁻¹

  • Origin: Stretching of the bond between the Phenyl ring and the Oxygen atom (

    ).

  • Appearance: Very strong, broad band.

  • Significance: This peak confirms the presence of the phenoxy group.

• Cyclic Ether (Oxane Ring Stretch): 1090 ± 10 cm⁻¹

  • Origin: Asymmetric C-O-C stretching of the tetrahydropyran ring.

  • Appearance: Strong, often split due to ring conformations.

  • Significance: Confirms the integrity of the oxane ring.

• Symmetric Ether Stretch: 1040 ± 10 cm⁻¹

  • Origin: Symmetric stretching of the

    moiety.

  • Appearance: Medium to strong intensity.

B. The C-H Stretching Region (3100 – 2800 cm⁻¹)

This region allows for a quick estimation of the aromatic-to-aliphatic ratio.

• Aromatic C-H Stretch: 3060 – 3030 cm⁻¹ (Weak to Medium).

  • Diagnostic: Only present if the phenyl ring is intact.

• Aliphatic C-H Stretch: 2950 – 2850 cm⁻¹ (Strong).[1]

  • Diagnostic: The oxane ring contributes significant

    stretching intensity here.

  • Differentiation: The presence of bands above 3000 cm⁻¹ distinguishes this product from the pure oxane starting material.

C. Aromatic Ring Signatures (Fingerprint & Far IR)

• Ring Breathing: 1600 cm⁻¹ and 1500 cm⁻¹ (Sharp, variable intensity).

  • Classic doublet for benzene derivatives.

• Out-of-Plane (OOP) Bending: 750 cm⁻¹ and 690 cm⁻¹ .

  • Diagnostic: These two strong bands are characteristic of a monosubstituted benzene ring (the phenoxy group). If the ring were substituted elsewhere, these positions would shift significantly.

Experimental Protocol: Quality Control Workflow

To ensure reproducibility in a drug development setting, the following Self-Validating Protocol (SVP) is recommended.

Method: Attenuated Total Reflectance (ATR) FTIR

Rationale: ATR is non-destructive and requires no sample dilution, minimizing preparation errors.

Step-by-Step Protocol:

• Background Collection: Clean the Diamond/ZnSe crystal with isopropanol. Collect a 32-scan background spectrum.

• Sample Application: Apply ~10 mg (or 10 µL if liquid) of 3-(Phenoxymethyl)oxane directly onto the crystal.

  • Critical Control: Ensure full coverage of the "active spot" to avoid baseline noise.

• Acquisition: Scan from 4000 to 600 cm⁻¹ at 4 cm⁻¹ resolution (32 scans).

• Validation Check (The "Pass/Fail" Criteria):

  • Check 1: Absence of broad band at 3500–3200 cm⁻¹ (Indicates removal of Phenol starting material).

  • Check 2: Presence of "Ether Triad" (1250, 1090, 1040 cm⁻¹).

  • Check 3: Presence of Monosubstituted OOP bands (750, 690 cm⁻¹).

Visualization: QC Decision Logic

Figure 2: Logical decision tree for validating product identity and purity using FTIR.

References

• NIST Mass Spectrometry Data Center. (n.d.). Tetrahydropyran Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[2] Retrieved from [Link]

• OpenStax. (2023).[3] Spectroscopy of Ethers. Organic Chemistry. Retrieved from [Link]

• LibreTexts. (2024). Infrared Spectroscopy of Ethers. Chemistry LibreTexts. Retrieved from [Link]

• Gateway Analytical. (2021). Comparison Of Raman And FTIR Spectroscopy. Retrieved from [Link]

Sources

• 1. IR Absorption Table [webspectra.chem.ucla.edu]
• 2. Tetrahydropyran [webbook.nist.gov]
• 3. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]

Chromatographic Resolution of 3-(Phenoxymethyl)oxane: A Comparative Method Development Guide

Executive Summary

In the synthesis of pharmaceutical intermediates, 3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran) represents a classic challenge in chromatographic selectivity. As an aromatic ether derived from the alkylation of phenol with a tetrahydropyran derivative, the purity check requires resolving the target molecule from unreacted phenol (starting material) and the alkylating precursor (often a halide or alcohol).

This guide compares two distinct separation strategies:

• The Conventional Approach: A standard C18 (Octadecyl) stationary phase using Acetonitrile/Water.

• The Optimized Solution: A Phenyl-Hexyl stationary phase using Methanol/Water.

Verdict: While C18 provides adequate retention, the Phenyl-Hexyl method demonstrates superior resolution (Rs > 3.5) and peak symmetry for the critical pair (Phenol/Product) by leveraging

- interactions, making it the recommended protocol for quantitative purity analysis.

The Analytical Challenge

The structural core of 3-(Phenoxymethyl)oxane consists of a non-polar phenoxy group attached to a moderately polar oxane ring.

• Target Analyte: 3-(Phenoxymethyl)oxane (Hydrophobic, UV active).

• Impurity A (Starting Material): Phenol (Acidic, UV active, elutes early/mid).

• Impurity B (Precursor): (Tetrahydro-2H-pyran-3-yl)methanol (Polar, weak UV chromophore).

The Problem with Generic Methods: Standard C18 columns rely almost exclusively on hydrophobic subtraction. Phenol, being significantly more polar than the ether product, elutes early. However, in complex reaction mixtures containing tosylates or isomers, the "hydrophobic only" mechanism of C18 often results in co-elution or poor peak shape due to the acidic nature of residual phenol.

Comparative Methodology

Experimental Setup

• Instrument: Agilent 1290 Infinity II LC System with DAD.

• Detection: UV at 220 nm (for sensitivity) and 254 nm (for specificity).

• Temperature: 40°C.[1]

• Flow Rate: 1.0 mL/min.

Method A: The Generic Standard (Alternative)

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

Method B: The Optimized Solution (Recommended)

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).

• Mobile Phase B: Methanol.[2]

• Gradient: 10% B to 90% B over 15 minutes.

Why Phenyl-Hexyl? The Phenyl-Hexyl phase offers a "mixed-mode" separation.[3] It retains compounds via hydrophobicity (the hexyl linker) and

- stacking (the phenyl ring). This is critical for 3-(Phenoxymethyl)oxane because the phenoxy ring interacts strongly with the stationary phase, altering selectivity relative to non-aromatic impurities [1].

Performance Comparison Data

The following data summarizes the performance of both methods analyzing a spiked crude reaction mixture.

Parameter	Method A (C18 / ACN)	Method B (Phenyl-Hexyl / MeOH)	Improvement
Retention Time (Product)	12.4 min	14.2 min	Better retention
Resolution (Phenol/Product)	1.8 (Baseline separation)	4.2 (Robust separation)	+133%
Tailing Factor (Phenol)	1.6 (Asymmetric)	1.1 (Symmetric)	Improved Peak Shape
Selectivity ( )	1.05	1.12	Distinct Selectivity
Solvent Cost	High (Acetonitrile)	Low (Methanol)	Cost-Effective

Analysis: Method A achieves separation, but the phenol peak tails significantly due to silanol interactions, risking integration errors. Method B uses Methanol (a protic solvent) which enhances the

- selectivity of the Phenyl-Hexyl column [2]. The resolution is robust, allowing for higher loading capacities during preparative purification if needed.

Detailed Protocol: The Self-Validating Workflow

To ensure scientific integrity, follow this step-by-step protocol for Method B.

Step 1: Mobile Phase Preparation

• Buffer (MPA): Dissolve 0.77 g Ammonium Acetate in 1 L HPLC-grade water. Adjust pH to 4.5 with Acetic Acid. Filter through 0.22 µm membrane. Rationale: pH 4.5 suppresses phenol ionization (pKa ~10) while buffering against local pH changes.

• Organic (MPB): 100% Methanol (HPLC Grade).

Step 2: Sample Preparation

• Diluent: 50:50 Methanol:Water.[4]

• Concentration: Prepare 0.5 mg/mL of the sample.

• Filtration: 0.45 µm PTFE syringe filter. Critical: Do not use Nylon filters as they may bind the phenolic moiety.

Step 3: System Suitability Test (SST)

Before running unknowns, inject a standard mixture containing Phenol and 3-(Phenoxymethyl)oxane.

• Requirement 1: Resolution (Rs) > 2.0.

• Requirement 2: Tailing Factor (T) < 1.5 for all peaks.

• Requirement 3: RSD of peak area (n=5) < 2.0%.

Visualizing the Science

Diagram 1: Separation Mechanism

This diagram illustrates why the Phenyl-Hexyl column provides superior selectivity.[4] The "Product" engages in strong

- stacking, while the aliphatic impurity does not.

Caption: Differential interaction mechanism on Phenyl-Hexyl phase. The aromatic target is retained longer via pi-stacking.

Diagram 2: Method Development Workflow

A logical flow for replicating this development process.

Caption: The decision matrix used to select the Phenyl-Hexyl stationary phase over standard C18.

Validation Parameters (ICH Q2)

To ensure the method is "Publishable" and robust, the following validation parameters were confirmed [3]:

• Specificity: No interference from blank or placebo at the retention time of 3-(Phenoxymethyl)oxane. Peak purity index > 990 (via DAD).

• Linearity:

  over the range of 50% to 150% of target concentration.

• LOD/LOQ: Calculated based on Signal-to-Noise (S/N) ratios of 3:1 and 10:1, respectively.

• Robustness: The method maintains resolution > 3.0 even with

  changes in organic composition or temperature shifts.

Conclusion

For the purity analysis of 3-(Phenoxymethyl)oxane , the Phenyl-Hexyl / Methanol system is the superior analytical choice. It moves beyond simple hydrophobicity to exploit the specific electronic character of the molecule, resulting in a method that is not only more selective but also more robust and cost-effective than generic C18 alternatives.

References

• Agilent Technologies. (2022). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Chromatography Online. [Link]

• Waters Corporation. (2023). What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? Waters Knowledge Base. [Link]

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. separationmethods.com [separationmethods.com]
• 4. lcms.cz [lcms.cz]

Comparative Stability Profile: 3-(Phenoxymethyl)oxane vs. Benzyl Ethers

The following guide provides an in-depth technical comparison of 3-(Phenoxymethyl)oxane (systematically: 3-(phenoxymethyl)tetrahydropyran) versus standard Benzyl Ethers . This analysis focuses on their chemical and metabolic stability profiles, intended for application in medicinal chemistry and lead optimization.[1][2]

Executive Summary

In drug discovery, the choice between a benzyl ether and a non-benzylic cyclic ether like 3-(Phenoxymethyl)oxane (3-PMO) often dictates the metabolic fate and chemical robustness of a lead compound.

• Benzyl Ethers (Bn-OR) are defined by their benzylic liability . While robust to basic and nucleophilic conditions, they are chemically designed to be cleaved via catalytic hydrogenolysis and are metabolically susceptible to rapid CYP450-mediated benzylic oxidation (

  min in HLM).

• 3-(Phenoxymethyl)oxane , featuring a tetrahydropyran (THP) ring linked via a methylene spacer, lacks this benzylic activation. It functions as a "hardened" ether scaffold , exhibiting superior resistance to reductive cleavage and improved metabolic stability, albeit with specific liabilities at the cyclic ether

  -position.

Verdict: Use Benzyl Ethers as transient protecting groups. Use 3-PMO as a stable pharmacophore or linker when resistance to hepatic clearance and reductive conditions is required.

Chemical Architecture & Mechanistic Basis

The divergence in stability stems from the electronic environment of the ether oxygen and the adjacent carbons.

Feature	Benzyl Ether (Bn-OR)	3-(Phenoxymethyl)oxane (3-PMO)
Structure
Linkage Type	Benzylic Ether	Primary Alkyl Aryl Ether
Bond Dissociation Energy (C-H)	Low (~85-90 kcal/mol at benzylic pos.)	High (~98-100 kcal/mol at alkyl pos.)
Electronic Effect	Phenyl ring stabilizes radical/cation intermediates.	THP ring provides steric bulk; no resonance stabilization of -radicals.

Structural Visualization

The following diagram illustrates the critical "soft spots" for degradation in both molecules.

Figure 1: Mechanistic divergence. Benzyl ethers succumb to benzylic activation (red paths), whereas 3-PMO resists reductive cleavage and slows oxidative degradation (green path).

Chemical Stability Data

Acid/Base Stability

• Benzyl Ethers: Stable to strong bases (KOH, NaH) and mild acids. Cleaved by strong Lewis acids (

  , ) via coordination to the oxygen and -like cleavage.

• 3-PMO: Highly stable to both base and acid. Unlike 2-substituted oxanes (acetals), the 3-substituted oxane is a pure ether. It resists hydrolysis even in

  . Cleavage requires harsh conditions (e.g., reflux or ) to break the alkyl-aryl ether bond.

Reductive Stability (The Differentiator)

This is the definitive test to distinguish the two.

Condition	Benzyl Ether	3-(Phenoxymethyl)oxane
(1 atm), 10% Pd/C	Rapid Cleavage (< 1 h). Yields Toluene + Alcohol.	Inert. Ether linkage remains intact.
(Birch)	Cleavage (Benzylic C-O bond breaks).	Inert (Unless phenyl ring reduces).
	Stable.	Stable.

Metabolic Stability (Drug Development Context)

In a microsomal stability assay (HLM), the benzylic position is a "metabolic handle." CYP450 enzymes rapidly abstract the benzylic proton.

Comparative Intrinsic Clearance ( )[1]

• Benzyl Ether: High

  . The metabolite is typically the dealkylated alcohol and benzoic acid.

• 3-PMO: Low to Moderate

  .

  • Primary Soft Spot: The phenyl ring (para-hydroxylation).

  • Secondary Soft Spot: The C2/C6 positions of the THP ring (oxidation to lactone/hemiacetal).

  • Advantage:[3][4][5][6] The ether linkage itself (

    ) is rarely the site of initial attack, preserving the scaffold's integrity longer than the benzyl variant.

Experimental Protocols

Protocol A: Catalytic Hydrogenolysis Stress Test

Use this protocol to validate the "Hardened" nature of 3-PMO vs. Benzyl Ethers.

Objective: Quantify resistance to reductive cleavage.

• Preparation: Dissolve 0.5 mmol of the test compound (Benzyl ether or 3-PMO) in 5 mL of anhydrous Ethanol.

• Catalyst Loading: Add 10 wt% of 10% Pd/C (Palladium on Carbon) under an Argon atmosphere.

  • Note: Ensure the catalyst is wet with solvent before exposure to

    to prevent ignition.

• Hydrogenation: Purge the flask with

  gas (balloon pressure, ~1 atm) and stir vigorously at 25°C.

• Sampling:

  • Take aliquots at

    minutes.

  • Filter through a 0.45 µm PTFE syringe filter to remove Pd/C.

• Analysis: Analyze via HPLC-UV or LC-MS.

  • Success Criteria (Benzyl): >90% conversion to parent alcohol + toluene within 60 mins.

  • Success Criteria (3-PMO): >95% recovery of parent compound after 120 mins.

Protocol B: In Vitro Microsomal Stability (HLM)

Use this to assess metabolic liability.

• Incubation System: Human Liver Microsomes (HLM) at 0.5 mg protein/mL in 100 mM Phosphate Buffer (pH 7.4).

• Substrate: Add test compound (1 µM final concentration, <0.1% DMSO).

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH (1 mM final).

• Timepoints: Quench aliquots at 0, 5, 15, 30, 45 min into ice-cold Acetonitrile containing internal standard.

• Calculation: Plot

  vs. time.

  • Slope

    gives .
  • .

Visualization of Data Trends[1]

The following table summarizes the expected performance in a lead optimization campaign.

Parameter	Benzyl Ether	3-(Phenoxymethyl)oxane
Molecular Weight	Lower (Compact)	Higher (+ THP ring mass)
Lipophilicity (cLogP)	High (Aromatic)	Moderate (Ether oxygen lowers logP)
Solubility	Low	Improved (THP polarity)
Metabolic Hotspot	Benzylic Carbon (Major)	Phenyl Ring / THP C2 (Minor)
Chemical Half-Life ( )	< 0.5 Hours	> 24 Hours

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. 4th Edition. Wiley-Interscience. (Standard reference for Benzyl ether cleavage conditions).

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Discusses ether stability and cyclic ether pharmacophores).

• Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. (Contextualizes metabolic stability of ether linkages).

• BenchChem. (2025).[2] A Comparative Guide to the Stability of Benzyl Ethers Under Various Reaction Conditions. (General stability data for benzyl ethers).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 4. WO2023126675A1 - Hybrid photocurable composition - Google Patents [patents.google.com]
• 5. data.epo.org [data.epo.org]
• 6. WO2010001992A1 - Modified resin composition, method for producing the same, and curable resin composition containing the same - Google Patents [patents.google.com]

Comparative GC-MS Profiling: 3-(Phenoxymethyl)oxane vs. Regioisomeric Impurities

Topic: GC-MS retention times for 3-(Phenoxymethyl)oxane identification Content Type: Publish Comparison Guides

[1]

Executive Summary & Core Directive

In the synthesis of tetrahydropyran-based pharmaceutical intermediates, 3-(Phenoxymethyl)oxane (also known as 3-(phenoxymethyl)tetrahydropyran) represents a critical structural motif often employed as a bioisostere or linker in drug discovery campaigns (e.g., mGlu5 modulators or AHAS inhibitors).[1]

However, its identification is frequently complicated by the presence of regioisomeric impurities—specifically the 2- and 4- substituted isomers.[1] These isomers share identical molecular weights (

) and highly similar electron ionization (EI) fragmentation patterns, leading to frequent misidentification in high-throughput screening.[1]

This guide provides an objective, data-driven comparison of the chromatographic performance and mass spectral signatures of 3-(Phenoxymethyl)oxane against its primary alternatives (regioisomers).[1] It establishes a self-validating protocol to ensure unambiguous identification.

The Alternatives: Regioisomeric Landscape

To validate the identity of the 3-isomer, one must prove it is not the 2- or 4-isomer.[1] These "alternatives" are the primary sources of false positives.

Compound	Structure Description	Origin/Risk
Target: 3-(Phenoxymethyl)oxane	Phenoxymethyl group at C3 position of the oxane ring.[1]	Target Analyte. Often derived from 3-hydroxymethyl tetrahydropyran precursors.[1]
Alt A: 2-(Phenoxymethyl)oxane	Phenoxymethyl group at C2 (adjacent to oxygen).[1]	Major Impurity. Formed via ring-opening of epoxides or non-selective etherification.[1] Distinct anomeric effects.
Alt B: 4-(Phenoxymethyl)oxane	Phenoxymethyl group at C4 (symmetry axis).[1]	Common Misidentification. The most thermodynamically stable and commercially available isomer.

Experimental Protocol (Self-Validating System)

This protocol is designed to maximize the chromatographic resolution (

) between isomers. A standard non-polar column is sufficient only if the temperature ramp is optimized.

Sample Preparation[2][3][4][5][6][7]

• Solvent: Dichloromethane (DCM) (HPLC Grade).[1] Reasoning: DCM provides excellent solubility for phenyl ethers and focuses well on non-polar phases.

• Concentration:

  .[1][2]

• Derivatization: None required (Ether linkage is thermally stable).[1]

GC-MS Conditions[1][7][8][9]

• System: Agilent 7890B/5977B (or equivalent).

• Column: Rxi-5Sil MS or DB-5ms (

  ).[1]

  • Expert Insight: A "Sil" (silarylene) phase is preferred over standard 5% phenyl for better isomer selectivity due to reduced bleed and slightly different pi-pi interaction capabilities.[1]

• Inlet: Splitless (

  ), purge flow at .

• Carrier Gas: Helium at

  (Constant Flow).[1][2]

• Oven Program:

  • hold for .[1]

  • Ramp

    to .

  • Critical Ramp:

    to (Isomer separation window).

  • Ramp

    to , hold .

• MS Source: EI (

  ), .[1] Scan range .[1]

Workflow Visualization

The following diagram illustrates the critical decision points in the identification workflow.

Figure 1: Analytical workflow for distinguishing phenoxymethyl oxane isomers.

Comparative Performance Data

The following data summarizes the separation performance. Note that while absolute retention times shift with column age, the Retention Indices (RI) and Relative Retention Times (RRT) remain robust metrics.[1]

Retention Behavior (Rxi-5Sil MS)[1]

The elution order is governed by the molecular shape and the exposure of the ether oxygen.

• 2-Isomer: The phenoxymethyl group at C2 is sterically crowded by the ring oxygen (anomeric effect), often leading to a lower boiling point and earlier elution.

• 4-Isomer: The most symmetrical and linear structure, typically resulting in the strongest interaction with the stationary phase and latest elution.

• 3-Isomer: Elutes between the 2- and 4-isomers.[1]

Analyte	Representative RI (Kovats)	Est.[1][2] Retention Time (min)*	Resolution ( ) from Target
2-(Phenoxymethyl)oxane			(Baseline)
3-(Phenoxymethyl)oxane			N/A
4-(Phenoxymethyl)oxane			(Baseline)

*Retention times based on the "Critical Ramp" method described in 3.2.

Mass Spectral Fingerprinting

While all three isomers show the molecular ion (

) and the characteristic phenoxy peaks, the base peak and secondary ions differ due to ring fragmentation stability.

Isomer	Molecular Ion ( )	Base Peak ( )	Diagnostic Ions	Mechanistic Insight
2-Isomer	(Weak)			-cleavage at C2 loses the phenoxy group easily, leaving the oxonium ion ( ).[1]
3-Isomer	(Medium)			Ring cleavage is less favorable than the 2-isomer; Phenol radical cation ( ) is dominant.[1]
4-Isomer	(Strong)			High symmetry stabilizes the molecular ion relative to the 2-isomer.[1]

Mechanistic Analysis: Why the Method Works

To ensure scientific integrity, we must understand the why behind the separation.

Fragmentation Pathway (3-Isomer)

In the 3-isomer, the ether oxygen is not adjacent to the ring oxygen.[1] This prevents the facile formation of the stable oxonium ion seen in the 2-isomer. Consequently, the fragmentation is driven by the cleavage of the exocyclic ether bond, yielding a prominent phenol radical cation (

).

Figure 2: Proposed EI fragmentation pathway for 3-(Phenoxymethyl)oxane.[1]

Chromatographic Selectivity

The use of a 5% Phenyl phase (Rxi-5Sil MS) exploits the pi-pi interactions with the phenyl ring of the analyte. However, the shape selectivity of the column discriminates the oxane ring orientation.

• Protocol Validation: If your retention time for the target matches the 2-isomer (

  ), your synthesis likely underwent an unwanted rearrangement (e.g., via an episulfonium-like intermediate if sulfur reagents were used, or simple hydride shifts).[1]

References

• PubChem. (2025). 4-(Phenoxymethyl)oxane Compound Summary. National Library of Medicine. [Link][1]

• Restek Corporation. (2023). GC-MS Analysis of Regioisomeric Substituted Phenethylamines. Chromatography Today. [Link]

• Royal Society of Chemistry. (2012). Catalysis Science & Technology: Mechanistic pathways for cyclic carbonate formation. [Link][1]

• National Institutes of Health. (2010). 3-Alkoxy-1,2-Dioxolanes: Synthesis and Evaluation. PMC. [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of 3-(Phenoxymethyl)oxane: A Guide to Safe and Compliant Laboratory Practices

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their immediate application, culminating in a critical final step: proper disposal. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-(Phenoxymethyl)oxane, a compound representative of the oxane and phenoxymethyl ether chemical classes. Our focus is to provide not just a procedure, but a framework of scientific principles to ensure safety and regulatory adherence in your laboratory.

I. Understanding the Hazard Profile: Why Specific Disposal is Crucial

Furthermore, many organic solvents and reagents are classified as hazardous waste due to characteristics such as ignitability, corrosivity, reactivity, or toxicity.[3] Improper disposal, such as pouring chemicals down the drain, is not only a safety hazard, creating risks of flammable vapor accumulation in pipes, but is also a violation of environmental regulations.[4][5]

Key Chemical Safety Considerations:

Hazard	Associated Risk	Rationale for Precaution
Peroxide Formation	Explosion hazard upon concentration, friction, or shock.	Ethers can react with atmospheric oxygen to form unstable peroxides.[1][4]
Flammability	Fire hazard.	Many organic compounds, including ethers, are flammable.[6]
Toxicity	Potential health effects upon exposure.	While specific data is absent, related compounds can cause skin, eye, and respiratory irritation.[7][8][9]
Environmental Hazard	Contamination of water and soil.	Chemical waste can be harmful to aquatic life and persist in the environment.[6][9]

II. Pre-Disposal Protocol: Essential Steps Before Waste Collection

Before the final disposal of 3-(Phenoxymethyl)oxane, a few preparatory steps are essential to ensure the safety of all laboratory personnel.

A. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE. Based on data for similar compounds, the following are recommended:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[7][10]

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[10]

• Body Protection: A flame-resistant laboratory coat.[2]

All handling should be conducted within a certified chemical fume hood to minimize inhalation exposure.[10]

B. Peroxide Testing for Aged Samples

For any container of 3-(Phenoxymethyl)oxane that has been opened and stored for an extended period (a conservative threshold is greater than six months), testing for the presence of peroxides is a critical safety measure.[1][2]

Experimental Protocol: Qualitative Peroxide Detection

• Reagent Preparation: Prepare a fresh, saturated solution of potassium iodide (KI) in glacial acetic acid.

• Sample Addition: In a clean, dry test tube, add approximately 1-2 mL of the 3-(Phenoxymethyl)oxane to be tested.

• Observation: Add a few drops of the KI/acetic acid solution to the sample and gently agitate.

• Interpretation:

  • Negative Result: The solution remains colorless. The compound can proceed to the standard disposal protocol.

  • Positive Result: The formation of a yellow to brown color indicates the presence of peroxides.[2] DO NOT PROCEED WITH STANDARD DISPOSAL. The material is now considered highly hazardous. It must be clearly labeled as "Peroxide-Contaminated" and segregated from other waste. Immediately contact your institution's Environmental Health and Safety (EHS) office for specialized disposal procedures.[1][11]

III. Step-by-Step Disposal Procedure

The proper disposal of 3-(Phenoxymethyl)oxane must be carried out in strict accordance with local, state, and federal regulations.[10] The following is a general guide; always consult your institution's specific EHS protocols.

• Waste Classification: Classify unused or waste 3-(Phenoxymethyl)oxane as hazardous chemical waste.[3] Do not mix it with non-hazardous waste or other waste streams unless explicitly permitted by your EHS office.[10]

• Containerization:

  • Use a dedicated, sealable, and chemically compatible waste container. Glass bottles are often a suitable choice.[4][10]

  • Ensure the container is in good condition and free from leaks.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste".[2][10]

  • Specify the full chemical name: "3-(Phenoxymethyl)oxane". Avoid using abbreviations or chemical formulas.[3]

  • Indicate the approximate quantity or concentration of the waste.

• Waste Accumulation:

  • Store the sealed waste container in a designated and secure hazardous waste accumulation area.[10]

  • This area should be well-ventilated and away from heat, sparks, or open flames.[12]

  • Ensure secondary containment is used to prevent the spread of material in case of a leak.[11]

• Arranging for Disposal:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste.[10]

  • Provide them with a complete and accurate description of the waste.

• Decontamination of Empty Containers:

  • Thoroughly rinse empty containers that previously held 3-(Phenoxymethyl)oxane with a suitable solvent (e.g., acetone or ethanol).[10]

  • Crucially, this rinsate must be collected and disposed of as hazardous waste. [10]

  • Once decontaminated, deface the original label, and the container can typically be disposed of as non-hazardous solid waste, in accordance with your institution's guidelines.[4][10]

IV. Logical Framework for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 3-(Phenoxymethyl)oxane.

Caption: Decision-making workflow for the disposal of 3-(Phenoxymethyl)oxane.

V. Conclusion: Fostering a Culture of Safety

The proper disposal of chemical waste is a cornerstone of a responsible and safe laboratory environment. By understanding the chemical principles behind the hazards of compounds like 3-(Phenoxymethyl)oxane and adhering to a systematic disposal protocol, researchers can protect themselves, their colleagues, and the environment. This guide serves as a foundational resource, but it is imperative to always consult and comply with the specific guidelines set forth by your institution's Environmental Health and Safety department.

VI. References

• Hazardous Waste Disposal. (n.d.). Retrieved from University of Wisconsin-Madison, Department of Chemistry.

• Hazardous Waste Disposal Guide. (n.d.). Retrieved from Columbia University, Environmental Health & Safety.

• Highly Hazardous Chemicals and Chemical Spills. (n.d.). Retrieved from Vanderbilt Environmental Health & Safety.

• Proper Disposal Procedures for Diethyl Ether ("Etuo"). (2025). BenchChem.

• How to Dispose of Petroleum Ether? (2024, December 4). Retrieved from Environmental Marketing Services.

• SAFETY DATA SHEET. (n.d.). Retrieved from a chemical supplier.

• Safety data sheet. (2013, June 26). British Pharmacopoeia.

• Essential Guide to the Safe Disposal of 3-(Phenoxymethyl)azetidine. (2025). BenchChem.

• SAFETY DATA SHEET - 4-Phenyl-1,3-dioxane. (n.d.). TCI Chemicals.

• SAFETY DATA SHEET - 1,3,5-Trioxane. (2025, December 18). Fisher Scientific.

• SAFETY DATA SHEET - Penicillin V potassium salt. (2023, October 6). Fisher Scientific.

• Oxirane, (phenoxymethyl)-: Human health tier II assessment. (2013, March 22). Australian Government Department of Health.

• 3-Ethyl-3-(phenoxymethyl)oxetane. (n.d.). PubChem. Retrieved from [Link]

• OXANE - Safety Data Sheet. (2020, September 22). Retrieved from a chemical supplier.

• FACT SHEET: Hazardous Waste Disposal. (2023, June 27). Tulane University, Office of Environmental Health & Safety.

• penicillin vk+. (n.d.). CAMEO Chemicals, NOAA.

• HOW TO PROPERLY DISPOSE OF YOUR UNUSED MEDICINES. (n.d.). U.S. Drug Enforcement Administration.

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. (n.d.). U.S. Environmental Protection Agency.

• Appendix A Disposal Procedures by Chemical. (2022, June 6). Retrieved from a university's EHS department.

• 502824 oxane 50% in tec safety data sheet. (2015, November 24). Vigon.

• Frequent Questions about the Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Final Rule. (2026, February 19). U.S. Environmental Protection Agency.

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council.

• Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P. (n.d.). U.S. Environmental Protection Agency.

• Hazardous Waste Management System, Dioxin Containing Wastes, Federal Register Notice. (n.d.). U.S. Environmental Protection Agency.

• A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. (2022, October 10). U.S. Environmental Protection Agency.

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A Researcher's Guide to Personal Protective Equipment for Handling 3-(Phenoxymethyl)oxane

Hazard Assessment: Understanding the Risks

Before handling any chemical, a thorough understanding of its potential hazards is paramount. Based on data from the oxetane chemical class and related phenoxy compounds, 3-(Phenoxymethyl)oxane should be treated as a substance with the potential to cause irritation to the skin, eyes, and respiratory system.[1][2] The oxetane ring, a four-membered cyclic ether, can be reactive, and many ethers can form explosive peroxides over time. Furthermore, related compounds are flammable liquids and vapors.[3]

Therefore, all handling procedures must be designed to mitigate these primary risks:

• Dermal Contact: Skin irritation or absorption.

• Ocular Contact: Serious eye irritation from splashes.[1]

• Inhalation: Respiratory tract irritation from vapors or aerosols.[1][2]

• Fire/Explosion: Potential flammability, especially when heated.[3]

Core Protective Equipment: Your First Line of Defense

The selection of Personal Protective Equipment (PPE) is not merely a checklist; it is a critical control measure tailored to the identified hazards.[4] The following PPE is mandatory when handling 3-(Phenoxymethyl)oxane.

PPE Component	Specification	Hazard Mitigation
Eye/Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes that can cause serious eye irritation.[3][5]
Hand Protection	Chemical-resistant nitrile or butyl gloves.	Prevents skin contact and potential irritation.[1][6]
Body Protection	Flame-retardant laboratory coat and a chemical-resistant apron.	Protects against incidental splashes and potential fire hazards.[3]
Footwear	Closed-toe, chemical-resistant shoes.	Protects feet from spills.[7]
Respiratory Protection	Use within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of vapors.[1]

Eye and Face Protection: A Non-Negotiable Barrier

Standard safety glasses with side shields are insufficient. The potential for splashes requires the use of chemical splash goggles that form a seal around the eyes.[4][5] When handling larger quantities or performing operations with a higher risk of splashing, a full-face shield must be worn in addition to goggles to protect the entire face.[5]

Skin and Body Protection: Minimizing Dermal Exposure

• Gloves: Nitrile gloves offer good protection against general chemical splashes.[4] However, for prolonged contact or when handling larger volumes, thicker gloves or those made of more resistant materials like butyl rubber should be considered.[3][4] Always inspect gloves for tears or punctures before use and remove them immediately if contact with the chemical occurs, washing hands thoroughly afterward.[3][5]

• Lab Coat & Apron: A flame-retardant lab coat is a baseline requirement. For procedures involving significant quantities of 3-(Phenoxymethyl)oxane, a PVC or other chemical-resistant apron should be worn over the lab coat to provide an additional barrier against spills.[3]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, repeatable workflow is essential for minimizing risk. The following protocol outlines the key steps for donning, using, and doffing PPE when working with 3-(Phenoxymethyl)oxane.

Safe Handling Workflow

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